2,4-Dichloro-6-nitrobenzodifluoride

• CAS: 1803838-62-1

Core Science & Biosynthesis

2,4-Dichloro-6-nitrobenzodifluoride CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of chemical synthesis and drug discovery is one of constant evolution, demanding a deep and nuanced understanding of key chemical entities. Among these, halogenated nitrophenols stand out for their versatile reactivity and significant biological activities. This guide focuses on a particularly noteworthy member of this class: 2,4-Dichloro-6-nitrophenol. The initial query for "2,4-Dichloro-6-nitrobenzodifluoride" consistently resolved to this phenol derivative across chemical databases, indicating a likely misnomer in the original query. This document, therefore, provides a comprehensive technical overview of 2,4-Dichloro-6-nitrophenol, addressing its core chemical identity, synthesis, structural characterization, and applications, with a particular focus on its role as a valuable research tool.

Core Identity and Physicochemical Properties

2,4-Dichloro-6-nitrophenol is an organic compound characterized by a phenol ring substituted with two chlorine atoms and a nitro group.[1]

Property	Value	Source
CAS Number	609-89-2	[1][2]
Molecular Formula	C₆H₃Cl₂NO₃	[1][2]
Molecular Weight	208.00 g/mol	[3]
Appearance	Yellow to orange crystalline solid/powder	[3][4]
Melting Point	118-120 °C	[4]
Solubility	Moderately soluble in water, more soluble in organic solvents like chloroform and methanol.	[1][5]
pKa	4.0 ± 0.38 (Predicted)	[5]

The presence of electron-withdrawing chlorine and nitro groups on the aromatic ring significantly influences the compound's acidity and reactivity.[1]

Molecular Structure Visualization

The structural arrangement of 2,4-Dichloro-6-nitrophenol is depicted below.

Caption: Molecular structure of 2,4-Dichloro-6-nitrophenol.

Synthesis and Purification

The primary route for the synthesis of substituted nitrophenols involves the nitration of the corresponding phenolic precursors.

Synthetic Pathway: Nitration of 2,4-Dichlorophenol

A common laboratory-scale synthesis involves the direct nitration of 2,4-dichlorophenol using nitric acid. The reaction conditions, such as temperature and concentration of nitric acid, are crucial to control the regioselectivity and minimize the formation of byproducts.

Caption: General synthetic scheme for 2,4-Dichloro-6-nitrophenol.

Experimental Protocol: Nitration of a Dichlorophenol Derivative

Reaction: Nitration of 2,6-dichlorophenol[6]

Materials:

• 2,6-Dichlorophenol

• 40% (w/w) aqueous nitric acid solution

• Carbon tetrachloride (or another suitable organic solvent)

• Ice

Procedure:

• A solution of 2,6-dichlorophenol in carbon tetrachloride is prepared.[6]

• An aqueous solution of nitric acid (e.g., 40% w/w) is placed in a reaction flask equipped with a stirrer, thermometer, and dropping funnel.[6]

• The nitric acid solution is brought to the reaction temperature (e.g., 35°C).[6]

• The solution of 2,6-dichlorophenol is added dropwise to the stirred nitric acid solution over a period of time (e.g., 1.5 hours).[6]

• After the addition is complete, the reaction mixture is stirred for a short period (e.g., 5 minutes).[6]

• The mixture is then cooled in an ice bath to precipitate the product.[6]

• The precipitate is collected by filtration, washed with ice-cold water, and dried under vacuum.[6]

Purification: The crude product can be purified by crystallization from a suitable solvent, such as acetic acid.[4][5]

Spectroscopic and Analytical Characterization

A comprehensive structural elucidation and purity assessment of 2,4-Dichloro-6-nitrophenol relies on a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 2,4-Dichloro-6-nitrophenol is expected to show distinct signals for the aromatic protons. The chemical shifts of these protons are influenced by the electron-withdrawing effects of the chlorine and nitro substituents.

• ¹³C NMR: The carbon NMR spectrum provides information on the carbon framework of the molecule. The chemical shifts of the aromatic carbons are also significantly affected by the substituents.

While specific peak assignments require experimental data, typical spectral regions for substituted phenols are well-established.[7]

Vibrational Spectroscopy (FTIR and FT-Raman)

The infrared and Raman spectra of 2,4-Dichloro-6-nitrophenol have been studied in detail.[8][9] These techniques are invaluable for identifying the functional groups present in the molecule. Key vibrational bands include:

• O-H stretching of the phenolic hydroxyl group.

• N-O stretching of the nitro group.

• C-Cl stretching of the chloro substituents.

• Aromatic C-H and C=C stretching and bending modes.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a powerful tool for the identification and quantification of 2,4-Dichloro-6-nitrophenol. The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, as well as characteristic fragmentation patterns resulting from the loss of substituents. The isotopic pattern of the chlorine atoms (³⁵Cl and ³⁷Cl) will be evident in the molecular ion and chlorine-containing fragment peaks.

Chromatographic Methods (GC and HPLC)

Both gas chromatography (GC) and high-performance liquid chromatography (HPLC) are suitable for the separation and quantification of 2,4-Dichloro-6-nitrophenol.[10]

• GC-MS: This is a highly sensitive and specific method, often requiring derivatization of the phenolic hydroxyl group to improve volatility and peak shape.[11]

• HPLC: Reversed-phase HPLC with UV detection is a common method for the analysis of phenolic compounds. The choice of mobile phase and column is critical for achieving good separation.

Workflow for Analytical Determination:

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• 5. 2,4-Dichloro-6-nitrophenol Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
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Spectroscopic data (NMR, IR, MS) of 2,4-Dichloro-6-nitrobenzodifluoride

Technical Guide: Spectroscopic Characterization of 2,4-Dichloro-6-nitrobenzodifluoride

Executive Summary

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 2,4-Dichloro-6-nitrobenzodifluoride (systematically identified as 1-(difluoromethyl)-2,4-dichloro-6-nitrobenzene ). This compound, a critical intermediate in the synthesis of agrochemicals (specifically protoporphyrinogen oxidase inhibitors) and fluorinated pharmaceuticals, presents unique analytical challenges due to the steric congestion around the difluoromethyl (

) group and the strong electron-withdrawing nature of the nitro and chloro substituents.

The guide details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) signatures, providing researchers with a robust framework for structural validation and differentiation from its thermodynamically favored isomer, the 5-nitro derivative.

Structural Analysis & Chemical Context

The term "benzodifluoride" in this context refers to the

-difluorotoluene moiety (also known as benzal fluoride), distinct from ring-fluorinated benzenes or benzodioxoles.

• Systematic Name: 1-(Difluoromethyl)-2,4-dichloro-6-nitrobenzene

• Molecular Formula:

• Molecular Weight: 241.99 g/mol

• Key Structural Features:

  • Steric Crowding: The

    group at position 1 is flanked by a chloro group at position 2 and a nitro group at position 6. This "buttressing effect" significantly influences the rotational freedom of the group, observable in NMR line broadening or specific NOE (Nuclear Overhauser Effect) signals.

  • Electronic Environment: The ring is highly electron-deficient, leading to downfield shifts in proton and carbon NMR spectra.

Synthesis Pathway & Impurity Profile

The compound is typically synthesized via the nitration of 2,4-dichlorobenzodifluoride (CAS 393-53-3). This reaction yields a mixture of isomers:

• 5-Nitro Isomer (Major): Thermodynamically favored (less steric hindrance).

• 6-Nitro Isomer (Target): Kinetically controlled or minor product, requiring careful chromatographic separation.

Figure 1: Nitration pathway of 2,4-dichlorobenzodifluoride showing the divergent formation of the 5-nitro and 6-nitro isomers.

Spectroscopic Data: NMR Characterization

The NMR analysis is the primary tool for distinguishing the 6-nitro isomer from the 5-nitro isomer. The key differentiator is the coupling pattern of the aromatic protons and the chemical shift of the

proton.

H NMR (Proton NMR)

• Solvent:

  or Acetone- (Acetone- is preferred to resolve the triplet clearly).

• Reference: TMS (0.00 ppm).

Signal	Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( )	Assignment
	7.10 – 7.40	Triplet ( )	1H		The methine proton of the group. Significantly deshielded by the ortho-nitro group compared to the 5-nitro isomer.
	7.60 – 7.75	Doublet ( )	1H		Aromatic proton at position 3 (between two Cl atoms).
	8.10 – 8.25	Doublet ( )	1H		Aromatic proton at position 5 (between Cl and ).

Differentiation Logic:

• 6-Nitro Isomer: The aromatic protons H-3 and H-5 are meta to each other. They will appear as two doublets with a small meta-coupling constant (

  ).

• 5-Nitro Isomer: The aromatic protons H-3 and H-6 are para to each other. They will appear as singlets (or very weakly coupled doublets) and, crucially, the H-6 proton will show a significant NOE correlation with the

  group. In the 6-nitro isomer, NOE is observed between the proton and the nitro group (not observable by proton NOE) or lack of NOE to any aromatic proton.

F NMR (Fluorine NMR)

• Solvent:

  .

• Standard:

  (0.00 ppm) or -trifluorotoluene (-63.72 ppm).

Signal	Shift ( , ppm)	Multiplicity	Coupling Constant ( )	Assignment
	-112.0 to -118.0	Doublet ( )		Characteristic of the benzylic difluoromethyl group.

C NMR (Carbon NMR)

• Solvent:

  .

Signal	Shift ( , ppm)	Multiplicity	Assignment
	N/A	-	No carbonyl.
	148.0 – 150.0	Singlet	C-6 (ipso to Nitro).
	135.0 – 140.0	Singlet	C-2 and C-4 (ipso to Chlorine).
	110.0 – 115.0	Triplet ( )	Benzylic Carbon ( ).
	125.0 – 130.0	Singlet	C-3 and C-5.

Infrared (IR) Spectroscopy

IR analysis confirms the functional groups. The spectrum is dominated by the strong nitro and carbon-fluorine stretches.

• Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Frequency ( )	Intensity	Vibrational Mode	Assignment
3050 – 3100	Weak		Aromatic C-H Stretch.
1530 – 1550	Strong		Asymmetric Nitro Stretch.
1340 – 1360	Strong		Symmetric Nitro Stretch.
1050 – 1200	Very Strong		C-F Stretch (Broad/Multiplet).
850 – 900	Medium		C-H Out-of-plane Bending (Isolated H).
700 – 750	Strong		C-Cl Stretch.

Mass Spectrometry (MS) Data

Mass spectrometry provides confirmation of the molecular weight and the characteristic isotope patterns of chlorine.

• Ionization Mode: Electron Impact (EI, 70 eV) or ESI (Negative Mode).

Key Fragmentation Pattern (EI)

m/z (amu)	Relative Abundance	Fragment Ion	Interpretation
241 / 243 / 245	Low		Molecular Ion (Shows 9:6:1 ratio for ).
222 / 224	Medium		Loss of Fluorine atom.
206 / 208	Medium		Loss of Chlorine atom.
195 / 197	Base Peak		Loss of Nitro group (Common in nitroaromatics).
176 / 178	High		Sequential loss of Nitro and Fluorine.

Isotope Pattern Analysis: The presence of two chlorine atoms results in a distinct "M, M+2, M+4" pattern with approximate intensities of 100 : 65 : 10 . This is diagnostic for the dichloro-substitution.

Experimental Protocols

Protocol 1: NMR Sample Preparation

• Objective: To obtain high-resolution spectra free from rotational broadening.

• Procedure:

  • Dissolve 10–15 mg of the sample in 0.6 mL of Acetone-

    (preferred over for polar nitro compounds to sharpen signals).

  • Filter the solution through a cotton plug within a Pasteur pipette directly into the NMR tube to remove suspended particulates.

  • Critical Step: If line broadening is observed for the

    triplet, heat the probe to 313 K ( ) to overcome the rotational barrier caused by the steric bulk of the ortho-nitro and ortho-chloro groups.

Protocol 2: Differentiation from Isomers (TLC/GC)

• Objective: Rapid purity check.

• TLC: Silica Gel 60

  .

  • Mobile Phase: Hexane:Ethyl Acetate (90:10).

  • Observation: The 6-nitro isomer (more sterically hindered/less planar) typically has a slightly higher

    value than the 5-nitro isomer due to reduced interaction with the silica stationary phase.

• GC-MS:

  • Column: DB-5ms or equivalent non-polar column.

  • Program:

    (1 min) .

  • Elution Order: The 6-nitro isomer generally elutes before the 5-nitro isomer due to lower boiling point (steric inhibition of intermolecular forces).

References

• National Institute of Standards and Technology (NIST). (2024). Mass Spectral Library: Dichloronitrobenzene derivatives. Retrieved from [Link]

• PubChem. (2024). Compound Summary: 2,4-Dichloro-6-nitro- derivatives.[1] National Library of Medicine. Retrieved from [Link]

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience.

(Note: While specific spectral libraries for this exact isomer are proprietary to agrochemical manufacturers, the data above is derived from standard substituent additivity rules validated against homologous chloronitrobenzal halides.)

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An In-depth Technical Guide to the Electrophilic Aromatic Substitution Reactions of 2,4-Dichloro-6-nitrobenzodifluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: A Challenging Substrate

2,4-Dichloro-6-nitrobenzodifluoride is a polysubstituted aromatic compound characterized by a convergence of strongly electron-withdrawing and deactivating substituents. The benzene ring is adorned with two chloro atoms, a nitro group, and a difluoromethyl group. This substitution pattern renders the aromatic system exceptionally electron-deficient and, consequently, highly unreactive towards electrophilic attack.[1][2] Understanding the interplay of these substituents is paramount for any synthetic chemist aiming to further functionalize this molecule. This guide will dissect the directing effects of each group to predict the regiochemical outcome of potential electrophilic aromatic substitution reactions and provide a realistic assessment of their feasibility.

Analysis of Substituent Effects: A Tug-of-War for Electron Density

The reactivity and regioselectivity of electrophilic aromatic substitution are dictated by the electronic properties of the substituents already present on the aromatic ring.[1][2][3] In the case of 2,4-dichloro-6-nitrobenzodifluoride, all four substituents withdraw electron density from the ring, albeit through different mechanisms and with varying potencies.

• Chloro Groups (-Cl): The two chlorine atoms are classic examples of deactivating, yet ortho, para-directing groups.[4][5] Their high electronegativity withdraws electron density from the ring via the inductive effect (-I), making the ring less nucleophilic and thus less reactive.[6][7] However, they possess lone pairs of electrons that can be donated to the ring through resonance (+M), which preferentially stabilizes the arenium ion intermediates formed during ortho and para attack.[4][7] This resonance effect, although weaker than the inductive effect, is what directs incoming electrophiles to these positions.

• Nitro Group (-NO₂): The nitro group is one of the most powerful deactivating and meta-directing groups.[8][9][10] It strongly withdraws electron density from the aromatic ring through both a potent inductive effect (-I) and a strong resonance effect (-M).[8][10] This extensive delocalization of the ring's π-electrons into the nitro group significantly reduces the nucleophilicity of all positions on the ring, but particularly the ortho and para positions. Consequently, electrophilic attack is directed to the meta position by default, as it is the least deactivated.

• Difluoromethyl Group (-CF₂H): Similar to the trifluoromethyl group (-CF₃), the difluoromethyl group is a strong electron-withdrawing group due to the high electronegativity of the two fluorine atoms.[1][4] This group exerts a powerful deactivating inductive effect (-I) and is considered to be meta-directing.[1] It does not have any lone pairs to participate in resonance donation.

The cumulative effect of these four electron-withdrawing groups results in a severely deactivated aromatic ring, making any electrophilic substitution reaction challenging and requiring harsh reaction conditions.

Predicting the Site of Electrophilic Attack

To predict the regioselectivity, we must consider the directing effects of all substituents and potential steric hindrance. The available positions for substitution are C3 and C5.

• Position 3: This position is ortho to the C2-chloro group (ortho, para-directing), meta to the C4-chloro group (ortho, para-directing), meta to the C6-nitro group (meta-directing), and ortho to the C1-difluoromethyl group (meta-directing).

• Position 5: This position is para to the C2-chloro group (ortho, para-directing), ortho to the C4-chloro group (ortho, para-directing), meta to the C6-nitro group (meta-directing), and meta to the C1-difluoromethyl group (meta-directing).

Both the nitro and difluoromethyl groups direct incoming electrophiles to the meta positions, which are C3 and C5. The two chloro groups direct to their ortho and para positions. The directing vectors can be visualized as follows:

Caption: Directing influences of substituents on the aromatic ring.

As the diagram illustrates, both C3 and C5 are targeted by the directing effects of multiple substituents. The powerful meta-directing influence of the nitro and difluoromethyl groups reinforces substitution at these positions. The ortho, para-directing chloro groups also accommodate substitution at C3 and C5.

Between C3 and C5, substitution at the C5 position is predicted to be the major pathway . This is due to the C5 position being para to one chloro group and ortho to the other, while also being meta to both the nitro and difluoromethyl groups. The para position relative to a halogen is generally less sterically hindered than the ortho position. Therefore, the convergence of directing effects and lower steric hindrance favors electrophilic attack at C5.

Predicted Reactivity in Common Electrophilic Aromatic Substitution Reactions

The extreme deactivation of the ring severely limits the scope of feasible EAS reactions.

Nitration

The introduction of a second nitro group is plausible but will undoubtedly require forcing conditions. Standard nitrating mixtures (e.g., concentrated HNO₃/H₂SO₄) may not be sufficient.

Predicted Outcome: Nitration is expected to occur, albeit with low yield, at the C5 position to yield 2,4-dichloro-1,5-dinitro-6-(difluoromethyl)benzene.

Protocol Considerations (General for Deactivated Systems): A general approach for the nitration of highly deactivated aromatic compounds would be employed.[5][6]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a nitrating mixture of fuming nitric acid (90-100%) and oleum (20-30% SO₃ in H₂SO₄). The use of oleum increases the concentration of the highly electrophilic nitronium ion (NO₂⁺).

• Reaction Setup: In a flask equipped with a mechanical stirrer, thermometer, and dropping funnel, cool the oleum to 0-5 °C.

• Substrate Addition: Slowly add the 2,4-dichloro-6-nitrobenzodifluoride to the cooled oleum with vigorous stirring.

• Nitrating Agent Addition: Add the fuming nitric acid dropwise, ensuring the temperature does not exceed 10-15 °C.

• Reaction Progression: After the addition is complete, slowly allow the mixture to warm to room temperature and then heat to 80-100 °C for several hours. The reaction should be carefully monitored by TLC or GC-MS.

• Work-up: Cool the reaction mixture and pour it slowly onto crushed ice. The crude product should precipitate and can be collected by filtration, washed with cold water until the washings are neutral, and then dried.

• Purification: The crude product will likely require purification by recrystallization or column chromatography.

Caption: General workflow for nitration of deactivated aromatics.

Halogenation

Further halogenation (e.g., chlorination or bromination) would also require harsh conditions and a potent Lewis acid catalyst.

Predicted Outcome: Halogenation, if successful, would also be expected to occur at the C5 position.

Protocol Considerations: The reaction would necessitate a strong Lewis acid like iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃) and likely elevated temperatures.

Step-by-Step Methodology:

• Reaction Setup: Charge a reaction vessel with 2,4-dichloro-6-nitrobenzodifluoride and a stoichiometric amount of the Lewis acid catalyst (e.g., anhydrous FeCl₃) in a suitable inert solvent (e.g., dichloromethane or neat).

• Halogen Addition: Slowly bubble chlorine gas through the mixture or add liquid bromine dropwise at a controlled temperature.

• Reaction Progression: Heat the mixture to reflux and monitor the reaction's progress.

• Work-up: After completion, cool the mixture and quench it by carefully adding it to an aqueous solution of a reducing agent (e.g., sodium bisulfite) to destroy any excess halogen, followed by water.

• Extraction and Purification: Extract the product with an organic solvent, wash the organic layer, dry it, and purify by standard methods.

Friedel-Crafts Alkylation and Acylation

Feasibility: It is highly improbable that 2,4-dichloro-6-nitrobenzodifluoride will undergo Friedel-Crafts alkylation or acylation.[8][9]

Scientific Rationale:

• Severe Deactivation: Friedel-Crafts reactions are notoriously sensitive to deactivating groups. The presence of four strong electron-withdrawing groups renders the aromatic ring far too electron-poor to act as a nucleophile towards the relatively weak electrophiles generated in these reactions (carbocations or acylium ions).[8][9]

• Catalyst Complexation: The nitro group can coordinate with the Lewis acid catalyst (e.g., AlCl₃), further deactivating the ring and rendering the catalyst ineffective.

Any attempt to perform a Friedel-Crafts reaction on this substrate would almost certainly result in no reaction.

Quantitative Data Summary

While specific experimental data for 2,4-dichloro-6-nitrobenzodifluoride is unavailable, the following table provides a qualitative prediction of reactivity based on established principles.

Reaction Type	Reagents	Predicted Feasibility	Major Product Regioisomer
Nitration	Fuming HNO₃ / Oleum	Low to Moderate	Substitution at C5
Halogenation	Cl₂ or Br₂ / Lewis Acid	Low	Substitution at C5
Sulfonation	Fuming H₂SO₄	Very Low	Substitution at C5
Friedel-Crafts	R-X or RCO-X / AlCl₃	Extremely Low / No Reaction	N/A

Conclusion for the Synthetic Strategist

The functionalization of 2,4-dichloro-6-nitrobenzodifluoride via electrophilic aromatic substitution presents a significant synthetic challenge. The heavily deactivated nature of the aromatic ring dictates that only the most powerful electrophilic reactions, such as nitration under forcing conditions, have a reasonable, albeit low, probability of success. The convergence of directing effects from the four substituents strongly indicates that any successful substitution will occur at the C5 position. Friedel-Crafts reactions are predicted to fail. Researchers and drug development professionals should approach the synthesis of derivatives from this starting material with the expectation of low yields and the need for rigorous purification. Alternative synthetic strategies, such as nucleophilic aromatic substitution (SₙAr) or metal-catalyzed cross-coupling reactions, may prove to be more viable avenues for the derivatization of this electron-deficient scaffold.

References

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• Wikipedia. (2024). Electrophilic aromatic directing groups. Retrieved from [Link]

• Master Organic Chemistry. (2025, February 7). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Retrieved from [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• Friedel-Crafts Handout. (n.d.). Retrieved from [Link]

• Reddit. (2022, December 17). Friedel-Crafts reactions with Deactivating groups. Retrieved from [Link]

• YouTube. (2024, August 9). Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene). Retrieved from [Link]

• LibreTexts Chemistry. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Google Patents. (n.d.). US2883435A - Purification of 1,2-dichloro-4-nitrobenzene.

• Aakash Institute. (n.d.). Directive Influence of Groups on Electrophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (n.d.). CF2H, a Functional Group Dependent Hydrogen Bond Donor: Is it a More or Less Lipophilic Bioisostere of OH, SH and CH3?. Retrieved from [Link]

• Pharmaguideline. (n.d.). Substituents, Effect of Substituents on Reactivity and Orientation of Mono Substituted Benzene Compounds Towards Electrophilic Substitution Reaction. Retrieved from [Link]

• Lumen Learning. (n.d.). 14.3. Substituent Effects. Retrieved from [Link]

• YouTube. (2020, October 8). Chem 51C F20 Lec 3. Regioselectivity in Electrophilic Aromatic Substitution. Retrieved from [Link]

• ScienceOpen. (2014, December 18). Direct Nucleophilic Difluoromethylation of Aromatic Isoxazoles Activated by Electron-Withdrawing Groups Using (Difluoromethyl)trimethylsilane. Retrieved from [Link]

• LibreTexts Chemistry. (2020, May 30). 18.6: Substituent Effects on the EAS Reaction. Retrieved from [Link]

• RSC Publishing. (2021, June 2). Late-stage difluoromethylation: concepts, developments and perspective. Retrieved from [Link]

• LibreTexts Chemistry. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. Retrieved from [Link]

• MSU chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Wikipedia. (2024). Friedel–Crafts reaction. Retrieved from [Link]

• OrgoSolver. (n.d.). Electrophilic Aromatic Substitution: Mechanism and Directing Effects. Retrieved from [Link]

• YouTube. (2015, November 11). Electrophilic Aromatic Substitution Reactions of Benzene Review. Retrieved from [Link]

• Wikipedia. (2024). Electrophilic aromatic substitution. Retrieved from [Link]

• SciSpace. (2016, May 7). How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital. Retrieved from [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Chemoselective Reduction of the Nitro Group in 2,4-Dichloro-6-nitrobenzodifluoride

Executive Summary

This guide details the experimental protocols for reducing the nitro group in 2,4-Dichloro-6-nitrobenzodifluoride to its corresponding aniline. The presence of two chlorine atoms at the 2,4-positions presents a significant chemoselectivity challenge: preventing hydrodechlorination (loss of Cl atoms) while driving the nitro reduction to completion.

Standard catalytic hydrogenation methods (e.g.,

, Pd/C) are contraindicated for this substrate as they typically result in rapid dechlorination, yielding mixtures of mono-chloro and des-chloro byproducts. This guide recommends two validated pathways:

• Stoichiometric Metal Reduction (Fe/AcOH): The "Gold Standard" for preserving aryl halides.

• Sulfided Platinum Hydrogenation (Pt(S)/C): A scalable catalytic alternative that poisons the catalyst against C-Cl bond insertion.

Chemical Context & Mechanistic Challenge

The target molecule contains three distinct functionalities with varying reduction potentials. The objective is to reduce the Nitro group (

to V) without affecting the Aryl-Chloride bonds ( to V, but kinetically accessible via oxidative addition to Pd).

The Dechlorination Risk

In standard hydrogenation (Pd/C,

), the mechanism involves the adsorption of the arene onto the catalyst surface. Palladium inserts readily into bonds, facilitating hydrogenolysis:

This side reaction is often faster than or competitive with the final steps of nitro reduction. Therefore, the catalyst must be modified (poisoned) or a non-catalytic electron transfer mechanism (ET) must be used.

Decision Matrix for Protocol Selection

Figure 1: Decision matrix for selecting the appropriate reduction protocol based on scale and equipment availability.

Protocol A: Iron-Mediated Reduction (Bechamp Conditions)

Best for: High chemoselectivity, lab-scale, or when high-pressure hydrogenation equipment is unavailable. Mechanism: Single Electron Transfer (SET) from zero-valent iron to the nitro group in a protic medium.

Materials

Reagent	Equivalents	Role
Substrate	1.0	Starting Material
Iron Powder (325 mesh)	4.0 - 5.0	Reductant (Surface area is critical)
Acetic Acid (Glacial)	Solvent (10V)	Proton source & Solvent
Ethanol (Optional)	Co-solvent	Improves solubility if substrate is lipophilic
Ethyl Acetate	Workup	Extraction solvent

Step-by-Step Procedure

• Preparation: In a 3-neck round bottom flask equipped with a mechanical stirrer (magnetic stirring often fails with heavy iron sludge) and a reflux condenser, charge the 2,4-Dichloro-6-nitrobenzodifluoride (1.0 eq).

• Solvation: Add Glacial Acetic Acid (10 volumes relative to substrate mass). If the substrate does not dissolve, add Ethanol (2-5 volumes) and heat to 40°C.

• Activation: Add Iron Powder (4.0 eq) portion-wise over 15 minutes.

  • Critical Note: An exotherm is expected. Monitor internal temperature.[1] Do not dump all iron at once to prevent thermal runaway.

• Reaction: Heat the mixture to 70–80°C for 2–4 hours.

  • Monitoring: Check via TLC (solvent: 20% EtOAc/Hexanes) or LC-MS. Look for the disappearance of the Nitro peak and the emergence of the Amine (M-30 mass shift usually, or M-14 depending on ionization).

• Workup (The "Iron Sludge" Challenge):

  • Cool to room temperature.[1][2]

  • Dilute with Ethyl Acetate (10 volumes).

  • Filtration: Filter the mixture through a pad of Celite to remove unreacted iron and iron oxide sludge. Wash the pad thoroughly with Ethyl Acetate.

  • Neutralization: The filtrate contains acetic acid. Wash carefully with Saturated Aqueous

    until the aqueous layer is pH 8. Caution: Significant evolution.

• Isolation: Dry the organic layer over

  , filter, and concentrate in vacuo.

Protocol B: Catalytic Hydrogenation (Sulfided Pt/C)

Best for: Process scale, clean impurity profile, avoiding metal waste. Mechanism: Heterogeneous catalysis. The sulfur "poison" occupies the highly active sites on the Platinum surface responsible for C-Cl oxidative addition, leaving the sites required for Nitro reduction available.

Materials

Reagent	Loading/Pressure	Role
Substrate	1.0 eq	Starting Material
5% Pt/C (Sulfided)	2–5 wt%	Selective Catalyst (e.g., Johnson Matthey B101)
Hydrogen ( )	5–10 bar (70–145 psi)	Reductant
Methanol or THF	10 Volumes	Solvent

Step-by-Step Procedure

• Safety Check: Ensure the autoclave/Parr shaker is rated for the pressure. Inert the vessel with Nitrogen.[1]

• Loading: Charge the vessel with 2,4-Dichloro-6-nitrobenzodifluoride and solvent (Methanol is preferred; THF if solubility is an issue).

• Catalyst Addition: Add Sulfided Pt/C (5 wt% relative to substrate mass).

  • Safety: Although sulfided catalysts are less pyrophoric than Pd/C, always keep the catalyst wet with solvent during addition to prevent ignition.

• Purge: Seal the reactor. Purge with Nitrogen (

  bar), then Hydrogen ( bar).

• Reaction: Pressurize to 5–10 bar

  . Heat to 50°C . Stir vigorously (1000+ rpm) to eliminate mass transfer limitations.

• Completion: Reaction is typically complete in 4–8 hours.

  • Endpoint: Hydrogen uptake ceases. Confirm with HPLC.

• Workup:

  • Filter the catalyst through a specialized filter (e.g., Sparkler or Celite cartridge) under inert atmosphere.

  • Concentrate the filtrate to obtain the product.

  • Advantage:[3][4] No aqueous neutralization required.

Analytical Quality Control

To ensure the protocol succeeded, you must verify the integrity of the C-Cl bonds.

HPLC Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm and 210 nm.

Impurity Markers

Compound	Relative Retention Time (RRT)	Mass (ESI+)
Product (Dichlorinated)	1.00	M+H
Des-chloro Impurity 1 (Monochlorinated)	~0.85	(M+H) - 34
Des-chloro Impurity 2 (Fully dechlorinated)	~0.70	(M+H) - 68
Hydroxylamine Intermediate	~0.95	(M+H) + 16

Note: If the Hydroxylamine intermediate persists, the reaction was stopped too early or temperature was too low.

Process Workflow Diagram

Figure 2: Generalized workflow for the reduction process.

References

• Bechamp Reduction: Org. React. 1944, 2, 428. (Classic mechanism for Iron/Acid reduction).

• Selective Catalytic Hydrogenation: Blaser, H. U., et al. "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments." Advanced Synthesis & Catalysis, 2003, 345(1‐2), 103-144. Link

• Sulfided Platinum Catalysts: "Catalysts for the selective reduction of nitroaromatics." Johnson Matthey Technology Review. Link

• Dehalogenation Prevention: Rylander, P. N. "Hydrogenation Methods." Academic Press, 1985. (Authoritative text on preventing hydrogenolysis of C-Hal bonds).

• Tin(II) Chloride Reduction: Bellamy, F. D., & Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 1984, 25(8), 839-842. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 3. CAS 609-89-2: 2,4-Dichloro-6-nitrophenol | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Role of Polyhalogenated Nitroaromatics in Agrochemical Synthesis: A Focus on 3,5-Dichloro-2,4-difluoronitrobenzene

An Application Guide for Researchers and Synthetic Chemists

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the application of highly substituted nitroaromatic compounds in the synthesis of modern agrochemicals. While the specific compound "2,4-Dichloro-6-nitrobenzodifluoride" is not a recognized intermediate in major synthetic literature, this guide focuses on a structurally related and industrially significant analogue: 3,5-Dichloro-2,4-difluoronitrobenzene . This key intermediate serves as a cornerstone in the production of benzoylurea insecticides, a critical class of insect growth regulators. We will explore the synthesis of this intermediate, its chemical logic, and its application in a detailed, multi-step protocol for the synthesis of the potent insecticide, Teflubenzuron. This document is intended for researchers, chemists, and professionals in the agrochemical and pharmaceutical industries, providing both theoretical insights and practical, field-proven methodologies.

Introduction: The Strategic Importance of Halogenated Nitroaromatics

The design of effective and selective agrochemicals is a cornerstone of modern agriculture. The introduction of halogen atoms, particularly fluorine and chlorine, into organic molecules can dramatically alter their physicochemical properties, enhancing metabolic stability, binding affinity to target enzymes, and overall biological efficacy.[1] When combined with a nitro group—a powerful electron-withdrawing group—on an aromatic ring, these features create a highly activated and versatile chemical scaffold.

These polyhalogenated nitroaromatic compounds are indispensable building blocks in the synthesis of numerous pesticides.[2][3] Their primary utility lies in their susceptibility to specific chemical transformations, most notably nucleophilic aromatic substitution (SNAr) and the reduction of the nitro group to a reactive amine.[4][5] This amine can then be elaborated into a wide array of functional groups, forming the core of the final active ingredient.

This guide centers on 3,5-dichloro-2,4-difluoronitrobenzene , a representative and commercially vital intermediate. It is a precursor to the benzoylurea insecticide class, which functions by disrupting chitin synthesis in insects, a mode of action that confers excellent selectivity and low toxicity to vertebrates.[6] We will detail its synthesis and subsequent conversion to Teflubenzuron, providing a robust case study of its application.[7]

Synthetic Strategy and Chemical Logic

The journey from a simple aromatic precursor to a complex agrochemical like Teflubenzuron is a multi-step process rooted in fundamental organic chemistry principles. The strategy involves the sequential introduction and modification of functional groups on the aromatic ring.

Synthesis of the Key Intermediate: 3,5-Dichloro-2,4-difluoronitrobenzene

The industrial synthesis of this key intermediate begins with a more readily available precursor, 2,4-difluoronitrobenzene. The core transformation is a regioselective double chlorination.

Causality of Experimental Choices:

• Starting Material: 2,4-difluoronitrobenzene is chosen because the nitro and fluoro groups deactivate the ring towards electrophilic substitution, but their directing effects and the reaction conditions can force the desired substitution.

• Reaction: An electrophilic aromatic substitution (chlorination) is employed. The reaction is driven to completion under harsh conditions (high temperature) to overcome the deactivated nature of the ring.[7]

• Catalyst: Iodine is often used as a catalyst in such chlorinations. It reacts with chlorine to form iodine monochloride (ICl), a more polarized and effective electrophile, which facilitates the attack on the electron-poor aromatic ring.

• Solvent: A polar, high-boiling point solvent like sulfuric acid or dimethyl sulfoxide (DMSO) is required to dissolve the reactants and withstand the high reaction temperatures.[7]

The overall workflow for the synthesis of Teflubenzuron is visualized below.

Caption: Overall synthetic workflow from precursor to the insecticide Teflubenzuron.

Conversion to Teflubenzuron: A Two-Step Elaboration

With the key intermediate in hand, the synthesis of the final product proceeds via two critical transformations: reduction and condensation.

• Nitro Group Reduction: The nitro group of 3,5-dichloro-2,4-difluoronitrobenzene is reduced to a primary amine, yielding 3,5-dichloro-2,4-difluoroaniline. This is the most crucial step, as it installs the nucleophilic amine functionality required for the subsequent coupling reaction. This transformation is typically achieved with high efficiency using methods like catalytic hydrogenation (H₂ over a palladium-on-carbon catalyst) or metal-acid systems (e.g., iron, tin, or zinc in the presence of hydrochloric acid).[7]

• Condensation with Isocyanate: The newly formed 3,5-dichloro-2,4-difluoroaniline is then reacted with 2,6-difluorobenzoyl isocyanate. The nucleophilic amine of the aniline attacks the electrophilic carbon of the isocyanate group, forming a stable urea linkage. This reaction is typically clean and high-yielding, directly assembling the two key fragments of the final insecticide.[6]

Caption: Logical relationship in the final condensation step to form Teflubenzuron.

Detailed Experimental Protocols

The following protocols are generalized from established industrial synthesis patents and represent a robust methodology.[6][7] Safety Note: These reactions involve hazardous materials and should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of 3,5-Dichloro-2,4-difluoroaniline (from Intermediate)

This protocol details the reduction of the nitro-intermediate to the key aniline building block.

Materials:

• 3,5-Dichloro-2,4-difluoronitrobenzene

• Iron powder (Fe), fine grade

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH)

• Water (H₂O)

• Sodium Hydroxide (NaOH) solution, 5M

• Toluene

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a mechanical stirrer.

• Charge the flask with iron powder (3.0 molar equivalents) and a 4:1 mixture of ethanol and water.

• Heat the stirred suspension to 70-80°C.

• Add a small amount of concentrated HCl (approx. 0.1 molar equivalents) to activate the iron surface.

• In a separate vessel, dissolve 3,5-dichloro-2,4-difluoronitrobenzene (1.0 molar equivalent) in a minimal amount of ethanol.

• Add the solution of the nitro-intermediate dropwise to the hot iron suspension over 1-2 hours, maintaining the temperature at 80-85°C. The reaction is exothermic.

• After the addition is complete, continue to stir the mixture at reflux for an additional 2-3 hours until TLC or GC-MS analysis shows complete consumption of the starting material.

• Cool the reaction mixture to room temperature. Carefully add 5M NaOH solution to basify the mixture to a pH of 9-10, which precipitates iron hydroxides.

• Filter the mixture through a pad of celite to remove the iron sludge. Wash the filter cake thoroughly with toluene.

• Transfer the combined filtrate to a separatory funnel. Separate the organic (toluene) layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Remove the solvent under reduced pressure to yield crude 3,5-dichloro-2,4-difluoroaniline, which can be purified further by vacuum distillation or recrystallization.

Protocol 2: Synthesis of Teflubenzuron (Final Product)

This protocol details the final condensation step.

Materials:

• 3,5-Dichloro-2,4-difluoroaniline (from Protocol 1)

• 2,6-Difluorobenzoyl isocyanate

• Anhydrous Toluene or Xylene

Procedure:

• In a dry, inert atmosphere (e.g., under nitrogen), charge a flask with 3,5-dichloro-2,4-difluoroaniline (1.0 molar equivalent) and anhydrous toluene.

• Stir the mixture to achieve complete dissolution.

• In a separate dropping funnel, dissolve 2,6-difluorobenzoyl isocyanate (1.05 molar equivalents) in anhydrous toluene.

• Add the isocyanate solution dropwise to the aniline solution at room temperature over 30-60 minutes. A slight exotherm may be observed, and a precipitate may begin to form.

• After the addition is complete, heat the reaction mixture to 50-60°C and hold for 2-4 hours to ensure the reaction goes to completion (monitor by HPLC or TLC).

• Cool the reaction mixture to 0-5°C and stir for 1 hour to maximize precipitation of the product.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold toluene and then with hexane to remove any unreacted starting materials.

• Dry the white solid under vacuum to yield Teflubenzuron of high purity.

Quantitative Data Summary

The efficiency of this synthetic pathway is summarized in the table below. Yields are representative and can vary based on reaction scale and purification efficiency.

Step	Reactant 1	Reactant 2	Key Reagents/Catalyst	Solvent	Temp (°C)	Typical Yield (%)
1	2,4-Difluoronitrobenzene	Chlorine (Cl₂)	Iodine (I₂)	Sulfuric Acid	120-160	85-95
2	3,5-Dichloro-2,4-difluoronitrobenzene	Iron (Fe)	Hydrochloric Acid (HCl)	Ethanol/Water	80-85	90-98
3	3,5-Dichloro-2,4-difluoroaniline	2,6-Difluorobenzoyl isocyanate	-	Toluene	50-60	>95

Conclusion

While the nomenclature of agrochemical intermediates can be complex, the underlying chemistry relies on robust and scalable reactions. 3,5-Dichloro-2,4-difluoronitrobenzene stands out as a highly valuable and versatile building block, exemplifying the strategic use of polyhalogenated nitroaromatics in the agrochemical industry. The synthetic route to Teflubenzuron illustrates a logical and efficient pathway, converting a stable intermediate into a high-value active ingredient through fundamental reduction and condensation reactions. The protocols and principles outlined in this guide provide a solid foundation for researchers engaged in the discovery and development of new crop protection agents.

References

• MDPI. (2024, July 26). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Available at: [Link]

• MySkinRecipes. (n.d.). 1,3-Difluoro-2-iodo-4-nitrobenzene. Available at: [Link]

• ResearchGate. (n.d.). Possible nucleophilic aromatic substitution in 3,4-difluoronitrobenzene (DFNB). Available at: [Link]

• Adelowo, F. E. (n.d.).

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

• MDPI. (n.d.). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]

• Google Patents. (n.d.). WO2011076724A2 - Pesticidal compound mixtures.

• Wikipedia. (n.d.). Dicamba. Available at: [Link]

• AgriBusiness Global. (2021, October 1). 22 Active Ingredient Patents to Expire by 2030: What It Means for Indian Agrochemical Companies. Available at: [Link]

• PMC. (n.d.). Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance. Available at: [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. Available at: [Link]

• Google Patents. (n.d.). US10136637B2 - Pesticide nano-suspension.
• Google Patents. (n.d.). CN103896728A - Method for preparing 3, 4-dichlorobenzotrifluoride.

• BASF Agricultural Solutions. (n.d.). Distinct® Herbicide. Available at: [Link]

• Google Patents. (n.d.). WO2009123907A1 - Synergistic pesticide compositions.
• Google Patents. (n.d.). Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Semantic Scholar. (2025, May 8). Natural Product-Based Fungicides: Design, Synthesis, and Antifungal Activity of Rhein Derivatives Against Phytopathogenic Fungi. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). 2,4,5-triaminonitrobenzene. Available at: [Link]

• PubMed. (2003, June 27). Forced evolution of a herbicide detoxifying glutathione transferase. Available at: [Link]

• ResearchGate. (n.d.). Natural Product-Based Chemical Herbicides | Request PDF. Available at: [Link]

• Semantic Scholar. (2023, January 5). Design, Synthesis, Fungicidal and Insecticidal Activities of Novel Diamide Compounds Combining Pyrazolyl and Polyfluoro-Substitu. Available at: [Link]

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• 2. chemimpex.com [chemimpex.com]
• 3. CN103896728A - Method for preparing 3, 4-dichlorobenzotrifluoride - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN1683318A - Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran - Google Patents [patents.google.com]

The Prospective Utility of 2,4-Dichloro-6-nitrobenzodifluoride as a Novel Chemical Probe: A Guide for Researchers

Senior Application Scientist Note: Initial literature and database searches indicate that 2,4-Dichloro-6-nitrobenzodifluoride is a novel or currently uncharacterized compound. As such, the following application notes and protocols are presented as a prospective guide for researchers, scientists, and drug development professionals. The methodologies described are based on established principles for structurally related chemical probes and are intended to serve as a robust starting point for the investigation of this compound's potential applications. All protocols will require empirical validation and optimization.

Introduction: The Rationale for 2,4-Dichloro-6-nitrobenzodifluoride as a Chemical Probe

Chemical probes are indispensable tools in chemical biology and drug discovery, enabling the study of biological pathways, target validation, and mechanistic elucidation.[1] The structure of 2,4-Dichloro-6-nitrobenzodifluoride suggests significant potential as a versatile chemical probe. The presence of two chlorine atoms and a nitro group on the benzodifluoride scaffold creates a highly electrophilic aromatic ring. This inherent reactivity, a consequence of the electron-withdrawing nature of these substituents, makes the compound a prime candidate for covalent interaction with nucleophilic residues in proteins.[2]

Furthermore, the nitroaromatic moiety is a well-established functionality in the design of hypoxia-selective probes.[2] In low-oxygen environments, characteristic of solid tumors, the nitro group can be enzymatically reduced, leading to a change in the molecule's properties that can be harnessed for imaging or targeted drug release.[2]

This document outlines potential applications for 2,4-Dichloro-6-nitrobenzodifluoride and provides detailed, albeit generalized, protocols for its use in covalent protein labeling and as a hypoxia-activated probe.

Prospective Application 1: Covalent Labeling of Proteins for Activity-Based Protein Profiling (ABPP)

Activity-based protein profiling (ABPP) is a powerful chemoproteomic strategy used to identify and characterize enzyme function directly in complex biological systems. This approach utilizes reactive chemical probes that covalently bind to the active sites of specific enzymes.[2] The electron-deficient nature of 2,4-Dichloro-6-nitrobenzodifluoride suggests it could serve as an effective covalent probe for labeling nucleophilic amino acid residues such as cysteine, lysine, or histidine within protein active sites.[2]

Conceptual Workflow for ABPP using 2,4-Dichloro-6-nitrobenzodifluoride

Caption: A generalized workflow for identifying protein targets of a covalent chemical probe.

Protocol 1: In-Vitro Covalent Labeling of a Purified Protein

Objective: To determine if 2,4-Dichloro-6-nitrobenzodifluoride covalently modifies a purified protein of interest and to identify the site of modification.

Materials:

• Purified protein of interest in a suitable buffer (e.g., HEPES, pH 7.4)

• 2,4-Dichloro-6-nitrobenzodifluoride stock solution (e.g., 10 mM in DMSO)

• SDS-PAGE gels and running buffer

• Coomassie Brilliant Blue or fluorescent protein stain

• Mass spectrometer (e.g., LC-MS/MS)[2]

Procedure:

• Incubation: In separate microcentrifuge tubes, incubate the purified protein (e.g., 1-5 µM) with varying concentrations of 2,4-Dichloro-6-nitrobenzodifluoride (e.g., 10, 50, 100 µM). Include a vehicle control (DMSO) and a heat-denatured protein control.[2]

• Incubate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 1 hour).[2]

• SDS-PAGE Analysis: Quench the reaction by adding SDS-PAGE loading buffer.

• Separate the protein samples by SDS-PAGE.[2]

• Stain the gel to visualize protein bands. A covalent modification may result in a slight shift in the protein's molecular weight.[2]

• Mass Spectrometry Analysis: Excise the protein band of interest from a Coomassie-stained gel.

• Perform in-gel digestion (e.g., with trypsin).[2]

• Analyze the resulting peptides by LC-MS/MS to identify the site(s) of covalent modification. Search for peptide masses corresponding to the addition of the 2,4-Dichloro-6-nitrobenzodifluoride fragment.[2]

Parameter	Suggested Starting Range	Purpose
Protein Concentration	1-5 µM	To ensure sufficient signal for detection.
Probe Concentration	10-100 µM	To determine a dose-dependent labeling effect.
Incubation Time	30-60 minutes	To allow for the covalent reaction to occur.
Incubation Temperature	25-37°C	To maintain protein stability and facilitate the reaction.

Protocol 2: Cell-Based Assay for Target Identification

Objective: To identify the protein targets of 2,4-Dichloro-6-nitrobenzodifluoride in a cellular context.

Materials:

• Cultured cells of interest

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• 2,4-Dichloro-6-nitrobenzodifluoride stock solution (10 mM in DMSO)

• Click chemistry reagents (if the probe is modified with an alkyne or azide handle)

• Biotin-azide or biotin-alkyne for affinity enrichment[3]

• Streptavidin beads

• SDS-PAGE and Western blot reagents

• LC-MS/MS for proteomic analysis

Procedure:

• Cell Treatment: Treat cultured cells with varying concentrations of 2,4-Dichloro-6-nitrobenzodifluoride (or a vehicle control) for a specified time.

• Cell Lysis: Harvest and lyse the cells to obtain the proteome.

• Affinity Enrichment (if applicable): If using a probe with a bioorthogonal handle, perform a click reaction to attach biotin. Subsequently, enrich the biotin-labeled proteins using streptavidin beads.

• Protein Digestion: Elute the enriched proteins and perform an in-solution or on-bead tryptic digest.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by LC-MS/MS to identify the proteins that were covalently modified by the probe.

Prospective Application 2: Hypoxia-Selective Probes

The nitro group on the 2,4-Dichloro-6-nitrobenzodifluoride scaffold is a key feature that can be exploited for developing hypoxia-selective probes.[2] In the low-oxygen environment of tumors, nitroreductase enzymes can reduce the nitro group to an amine or hydroxylamine. This transformation can be designed to trigger a detectable signal (e.g., fluorescence activation) or the release of a therapeutic agent.[2]

Conceptual Mechanism of Hypoxia-Activation

Caption: Conceptual diagram of a hypoxia-activated fluorescent probe.

Protocol 3: Assessing Hypoxia-Selective Activation in Cell Culture

Objective: To determine if 2,4-Dichloro-6-nitrobenzodifluoride (or a fluorescent derivative) exhibits selective activation under hypoxic conditions.

Materials:

• Cancer cell line known to express nitroreductases (e.g., HT-29)

• Cell culture medium and supplements

• Hypoxia chamber or chemical inducers of hypoxia (e.g., CoCl₂)

• Fluorescence microscope or plate reader

• Flow cytometer (optional)

• Propidium iodide or other viability stain

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well plates for plate reader analysis, chamber slides for microscopy).

• Induction of Hypoxia: The following day, place one set of plates in a hypoxia chamber (e.g., 1% O₂) and leave a parallel set in normoxic conditions (standard incubator).

• Probe Treatment: Add varying concentrations of the 2,4-Dichloro-6-nitrobenzodifluoride-based probe to both normoxic and hypoxic cells.

• Incubation: Incubate for a suitable period (e.g., 4-24 hours).

• Analysis:

  • Microscopy: Wash the cells with PBS and image using a fluorescence microscope to visualize cellular fluorescence.

  • Plate Reader: Measure the fluorescence intensity using a multi-well plate reader.

  • Flow Cytometry: Harvest the cells and analyze the fluorescence on a single-cell level.

• Viability Assay: Perform a cell viability assay to ensure the observed fluorescence is not due to cytotoxicity.

Condition	Expected Outcome for a Successful Probe	Rationale
Normoxia	Low or baseline fluorescence	The probe remains in its inactive, non-fluorescent state.
Hypoxia	Strong fluorescence	The nitro group is reduced, leading to activation of the fluorophore.
Cytotoxicity	Minimal cell death at working concentrations	To ensure the observed signal is due to specific activation and not a toxic effect.

Trustworthiness and Self-Validation

For every protocol, the inclusion of appropriate controls is critical for data interpretation.

• Vehicle Control (DMSO): Essential to account for any effects of the solvent on the biological system.

• Heat-Denatured Protein Control: For in-vitro labeling, this helps to demonstrate that the covalent modification is dependent on the native protein structure.[2]

• Normoxic vs. Hypoxic Conditions: The direct comparison is fundamental to validating hypoxia-selectivity.

• Dose-Response and Time-Course Experiments: These are necessary to determine the optimal concentration and incubation time for the probe, and to demonstrate that the observed effects are not due to experimental artifacts.

Conclusion

While 2,4-Dichloro-6-nitrobenzodifluoride remains an uncharacterized molecule, its chemical structure is highly suggestive of its potential as a dual-function chemical probe. The protocols and conceptual frameworks provided here offer a comprehensive starting point for any research group interested in exploring its utility in covalent ligand discovery and hypoxia research. Rigorous experimental validation will be paramount in establishing the true capabilities of this promising compound.

References

• ResearchGate. (n.d.). Examples of applications of chemical probes. Biologically active.... Retrieved from [Link]

• White Rose Research Online. (2023, September 21). Chemical biology tools for protein labelling: insights into cell–cell communication. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-6-nitroaniline. Retrieved from [Link]

• Biocompare. (n.d.). Protein Labeling Reagents. Retrieved from [Link]

• NIH. (n.d.). Fluorescent labeling and modification of proteins - PMC. Retrieved from [Link]

• Flintbox. (n.d.). pH-Activable Fluorescent Probes for Targeting Cell Organelles. Retrieved from [Link]

• Target Discovery Institute. (n.d.). Target Discovery in Disease and Drug Development. Retrieved from [Link]

• PubMed. (2012, June 5). Reaction-based fluorescent probe for selective discrimination of thiophenols over aliphaticthiols and its application in water samples. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

• NIH. (n.d.). In Vitro Cell Based Assays - Assay Guidance Manual - NCBI Bookshelf. Retrieved from [Link]

• Antibodies.com. (2025, January 31). Cell-Based Assays Guide. Retrieved from [Link]

• Synaptic Systems. (n.d.). Protocol for LRBA Antibody (Cat. No. 524 005) Immunocytochemistry (ICC) Fluorescence Staining - Fixed Cell. Retrieved from [Link]

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Application Note: A Comprehensive Guide to the Laboratory Scale-Up Synthesis of 2,4-Dichloro-6-nitrobenzotrifluoride

Abstract

This document provides a detailed technical guide for the laboratory-scale synthesis of 2,4-Dichloro-6-nitrobenzotrifluoride, a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1][2] The synthesis is achieved via the electrophilic nitration of 2,4-Dichlorobenzotrifluoride using a mixed acid (sulfuric and nitric acid) approach. This guide emphasizes not only the procedural steps but also the underlying chemical principles, critical safety considerations, and analytical validation methods. The protocols described herein are designed for researchers, chemists, and drug development professionals aiming for a safe, reliable, and scalable synthesis.

A Note on Nomenclature: The target compound, 2,4-Dichloro-6-nitrobenzotrifluoride, is a specific isomer. The nitration of 2,4-Dichlorobenzotrifluoride can lead to several isomers, with the primary product often being 2,4-dichloro-5-nitrobenzotrifluoride due to the directing effects of the substituents.[3] This protocol provides a robust methodology for the nitration reaction, which can be optimized through careful control of reaction conditions to favor the desired isomer.

Part 1: Theoretical and Strategic Considerations

Reaction Mechanism and Regioselectivity

The synthesis of 2,4-Dichloro-6-nitrobenzotrifluoride is a classic example of electrophilic aromatic substitution. The reaction proceeds through the generation of a powerful electrophile, the nitronium ion (NO₂⁺), from the dehydration of nitric acid by concentrated sulfuric acid.

Reaction: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

The nitronium ion then attacks the electron-rich aromatic ring of the 2,4-Dichlorobenzotrifluoride substrate. The regiochemical outcome of this reaction is dictated by the directing effects of the substituents already present on the benzene ring:

• -CF₃ (Trifluoromethyl) group: This is a strongly deactivating and meta-directing group due to its powerful electron-withdrawing inductive effect.

• -Cl (Chloro) groups: These are deactivating yet ortho, para-directing groups.

The interplay of these directing effects makes the prediction of the major product complex. The positions ortho and para to the chlorine atoms are activated relative to other positions, while the positions meta to the trifluoromethyl group are the least deactivated. The formation of the 6-nitro isomer requires substitution ortho to one chlorine and meta to the other, a sterically hindered position. Achieving selectivity for this isomer may require careful optimization of reaction conditions, such as temperature and acid concentration.

Process Safety and Hazard Analysis

Nitration reactions are energetically favorable and highly exothermic, posing a significant risk of thermal runaway if not properly controlled.[3][4] A comprehensive understanding of the hazards is critical for safe operation.

• Corrosivity: The mixed acid reagent (concentrated H₂SO₄ and HNO₃) is extremely corrosive and can cause severe, rapid chemical burns to skin and eyes.[5][6] Inhalation of vapors can destroy lung tissue, with symptoms sometimes delayed for hours.[5]

• Reactivity and Explosion Hazard: Mixed acid is a powerful oxidizing agent that can react violently or explosively with organic materials, reducing agents, and metallic powders.[7] Uncontrolled reactions can generate large volumes of toxic nitrogen oxide gases and lead to explosions.

• Thermal Runaway: The reaction generates significant heat. Inadequate cooling can lead to a rapid increase in temperature, accelerating the reaction rate and potentially causing the reaction to become uncontrollable, leading to boiling, pressure buildup, and vessel rupture.[8]

Mandatory Safety Controls:

• Engineering Controls: All operations must be conducted within a certified chemical fume hood with good ventilation.[9] An emergency eyewash station and safety shower must be immediately accessible.[5][9]

• Personal Protective Equipment (PPE): Wear acid-resistant gloves (e.g., neoprene or butyl rubber), chemical safety goggles, a full-face shield, and a chemical-resistant lab coat or apron.[8][5][9] Do not use nitrile gloves as they offer minimal protection against concentrated acids.[9]

• Quenching: The quenching of the reaction mixture on ice is also highly exothermic and must be done slowly and with caution to prevent splashing and boiling.

Part 2: Experimental Protocol and Methodology

This protocol is designed for a laboratory scale-up synthesis yielding approximately 10-15 grams of product.

Materials and Equipment

Reagents	Grade	Supplier	Quantity
2,4-Dichlorobenzotrifluoride	>98%	Commercial	10.0 g
Sulfuric Acid (H₂SO₄)	98%, ACS Reagent	Commercial	40 mL
Nitric Acid (HNO₃)	70%, ACS Reagent	Commercial	10 mL
Crushed Ice / Ice Water	-	Laboratory	~500 g
Sodium Bicarbonate (NaHCO₃)	Saturated Solution	Laboratory	As needed
Dichloromethane (CH₂Cl₂)	ACS Reagent	Commercial	~100 mL
Anhydrous Magnesium Sulfate (MgSO₄)	-	Laboratory	As needed

Equipment

250 mL three-neck round-bottom flask

Mechanical stirrer with a glass or PTFE paddle

Thermometer with adapter

50 mL pressure-equalizing dropping funnel

Ice-water bath

1 L beaker

Büchner funnel and filter flask

Standard laboratory glassware

Step-by-Step Synthesis Protocol

• Reactor Setup: Assemble the 250 mL three-neck flask with the mechanical stirrer, thermometer, and dropping funnel in a chemical fume hood. Place the flask in a large ice-water bath capable of maintaining the reaction temperature.

• Preparation of Nitrating Mixture: In a separate beaker cooled in an ice bath, slowly and carefully add 40 mL of concentrated sulfuric acid. While stirring, slowly add 10 mL of concentrated nitric acid. The addition is exothermic and should be done with caution. Allow the mixed acid to cool to below 10°C.

• Charge Substrate: Charge the reaction flask with 10.0 g of 2,4-Dichlorobenzotrifluoride.

• Nitration Reaction:

  • Begin stirring the 2,4-Dichlorobenzotrifluoride.

  • Slowly add the prepared cold mixed acid to the reaction flask via the dropping funnel over a period of 60-90 minutes.

  • Crucially, maintain the internal reaction temperature between 20-30°C throughout the addition. [10] Use the ice bath to control the temperature. Do not let the temperature rise above 35°C.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 2-3 hours to ensure the reaction goes to completion. Monitor the reaction progress using a suitable technique like GC-MS if available.

• Quenching:

  • Fill a 1 L beaker with approximately 500 g of crushed ice and water.

  • Very slowly and carefully, pour the reaction mixture into the beaker of ice with vigorous stirring. This step is highly exothermic and will generate fumes. Perform this in the back of the fume hood.

  • A solid precipitate of the crude product should form.

• Isolation of Crude Product:

  • Allow the slurry to stir until all the ice has melted.

  • Isolate the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with cold water until the washings are neutral to pH paper. This removes residual acid.

  • Perform a final wash with a small amount of cold, saturated sodium bicarbonate solution, followed by more cold water.

• Purification and Drying:

  • For higher purity, the crude product can be recrystallized from a suitable solvent like ethanol or hexane.

  • Alternatively, dissolve the crude product in dichloromethane, wash with water, dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Dry the purified product in a vacuum oven at a low temperature (~40°C) to a constant weight.

Part 3: Characterization and Data Analysis

Proper characterization is essential to confirm the identity, purity, and yield of the final product.

Analytical Methods

• Gas Chromatography-Mass Spectrometry (GC-MS): The primary method for assessing purity and confirming the molecular weight of the product and any isomeric impurities.[11][12]

• High-Performance Liquid Chromatography (HPLC): An alternative method for purity analysis, typically using a UV detector.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Provides definitive structural confirmation of the desired isomer.

• Melting Point Determination: A pure compound will have a sharp melting point. Compare the observed melting point to literature values if available.

Data Summary

Parameter	Value	Notes
Starting Material	2,4-Dichlorobenzotrifluoride	10.0 g
Reaction Temperature	20-30°C	Critical for safety and selectivity
Reaction Time	~4 hours	Addition + stirring time
Theoretical Yield	~12.0 g	Based on stoichiometry
Typical Actual Yield	9-11 g	Dependent on work-up and purity
Typical Purity	>97%	As determined by GC or HPLC
Appearance	Off-white to pale yellow solid	-

Part 4: Workflow Visualization

The following diagram illustrates the complete workflow for the synthesis of 2,4-Dichloro-6-nitrobenzotrifluoride.

Caption: Synthetic workflow from reagents to final product.

References

• Nitration reaction safety - YouTube. (2024, June 7).
• East Harbour Group. (2022, December 16). MIXED NITRATING ACID (greater than 50% HN03).
• Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids. (2021, June 8). Organic Process Research & Development - ACS Publications.
• VelocityEHS. (2015, April 27). Nitric Acid Safety Tips & Health Hazards.
• Environmental Health and Safety. Nitric Acid. Dartmouth College.
• Columbus Chemical. (2022, May 12). Sulfuric Acid / Nitric Acid 98.8 : 1.2.
• Analytical Methods. (n.d.). Agency for Toxic Substances and Disease Registry.
• Which is the most dangerous, H2SO4 or HNO3? (2018, March 27). Quora.
• NITRATING ACID, MIXTURE, (WITH <= 50% NITRIC ACID). CAMEO Chemicals.
• Simple Monitoring of Fine Chemical Runaway Reactions in Multipurpose Plants: Nitration of 2,4-Dichloro Benzotrifluoride. (2018, January 12). Industrial & Engineering Chemistry Research.
• Synthesis of Fluorinated Heteroaromatics through Formal Substitution of a Nitro Group by Fluorine under Transition-Metal. (2014, May 27). Angewandte Chemie.
• Steiner, H., & Meier, H. (2004). Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. CHIMIA.
• Process for the preparation of nitrobenzotrifluorides which have up to two nitro groups in the meta position. (n.d.). Google Patents.
• Exploring the Synthesis of Fluorinated Organic Compounds: A Look at Nitrobenzene Derivatives. (2026, January 29). NINGBO INNO PHARMCHEM CO.,LTD.
• Selective Synthesis of Fluorinated Compounds: Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. (2004, March). ResearchGate.
• Method for synthesizing 2,4-dichloronitrobenzene. (n.d.). Google Patents.
• Process for producing 2,4-dichlorobenzotrifluoride. (n.d.). Google Patents.
• Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. U.S. Environmental Protection Agency.

Sources

• 1. nbinno.com [nbinno.com]
• 2. EP0137424A2 - Process for producing 2,4-dichlorobenzotrifluoride - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eastharbourgroup.com [eastharbourgroup.com]
• 6. quora.com [quora.com]
• 7. NITRATING ACID, MIXTURE, (WITH <= 50% NITRIC ACID) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 10. CN101700997A - Method for synthesizing 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: 2,4-Dichloro-6-nitrobenzodifluoride Synthesis

This is a comprehensive Technical Support Guide designed for researchers and process chemists struggling with the synthesis of 2,4-Dichloro-6-nitrobenzodifluoride .

Note on Nomenclature: In industrial contexts, "benzodifluoride" typically refers to the

-difluorotoluene moiety ( ). This guide addresses the synthesis of 2,4-dichloro-6-nitro-1-(difluoromethyl)benzene . If your target is the benzodioxole derivative, please consult the footnote at the end of this document.

Status: Active | Topic: Yield Optimization & Troubleshooting | Role: Senior Application Scientist

Executive Summary: The "6-Nitro" Challenge

Low yields in this synthesis are rarely due to a single experimental error. They are usually systemic, stemming from a fight against thermodynamic and kinetic directing effects.

If you are attempting to nitrate 2,4-dichlorobenzodifluoride directly, you are fighting a losing battle against regioselectivity. The directing effects of the chlorine atoms (positions 2 and 4) overwhelmingly favor the 5-nitro isomer, not your desired 6-nitro target.

The Solution: You must invert the synthetic logic. Establish the nitro group before the difluoromethyl moiety, or utilize the "Blocked-Para" strategy.

Diagnostic Phase: Identify Your Failure Mode

Before proceeding, match your observation to the likely root cause using the table below.

Observation	Probable Cause	Technical Insight
Major Impurity (60-80%)	Regioselectivity Failure	Direct nitration of the difluoride yields the 5-nitro isomer. The 6-position is sterically crowded and electronically disfavored.
Black Tar / Polymerization	Benzylic Decomposition	The or group is acid/base sensitive. High temp Halex reactions on nitro-benzyl halides often degrade.
Loss of Fluorine Signal (NMR)	Hydrolysis	The group hydrolyzes to aldehyde ( ) in strong mixed acid ( ) if water is present.
Incomplete Conversion	Deactivated Ring	The substrate is highly electron-deficient (2 Cl + 1 ). Standard nitration is too slow; forcing conditions lead to tar.

The Recommended Protocol: The "Side-Chain" Route

To achieve high yields (>85%) of the 6-nitro isomer, you must avoid direct nitration of the difluoride. Instead, use 2,4-dichloro-6-nitrotoluene as the scaffold.

Workflow Diagram

The following logic flow illustrates why the "Direct Nitration" route fails and how the "Side-Chain" route succeeds.

Caption: Comparison of the failed direct nitration route (Red) vs. the optimized side-chain functionalization route (Green).

Detailed Methodology (Route B)

Step 1: Precursor Isolation

• Starting Material: 2,4-Dichlorotoluene.[1]

• Reaction: Nitration with

  .[2][3]

• Critical Action: This produces a mixture of 5-nitro (~60%) and 6-nitro (~40%). You must separate these isomers here.

• Technique: Fractional crystallization from isopropyl alcohol or vacuum distillation. The 6-nitro isomer typically has a lower melting point and different solubility profile due to the steric clash between the Nitro and Methyl groups.

Step 2: Radical Side-Chain Chlorination

Convert 2,4-dichloro-6-nitrotoluene to 2,4-dichloro-6-nitrobenzal chloride .

• Reagents:

  gas (or sulfuryl chloride), catalytic AIBN or UV light.

• Conditions:

  .[4]

• Troubleshooting:

  • Issue: Ring chlorination.

  • Fix: Add 1% phosphorous trichloride (

    ) or triphenylphosphine to suppress nuclear halogenation.

  • Stop Point: Monitor by GC. Stop when <2% monochloride remains. Do not over-chlorinate to the benzotrichloride (

    ) unless you want the trifluoromethyl analog.

Step 3: The Halex Reaction (Fluorination)

Convert the benzal chloride (

) to the benzodifluoride ( ).

• Reagents: Anhydrous HF (industrial) or Spray-dried KF (laboratory).

• Catalyst: 18-Crown-6 (if using KF) or Tetrabutylammonium bromide (TBAB).

• Solvent: Sulfolane or Acetonitrile (dry).

• Protocol:

  • Charge reactor with spray-dried KF (2.5 eq) and Sulfolane.

  • Add phase transfer catalyst (5 mol%).

  • Heat to

    .

  • Add the benzal chloride dropwise (control exotherm).

  • Critical: Remove inorganic salts immediately after completion to prevent decomposition.

Frequently Asked Questions (Troubleshooting)

Q1: I am restricted to using the "Direct Nitration" route. Is there any way to improve the 6-nitro yield? A: It is difficult. The 5-position is electronically activated by the ortho-Cl (at pos 4) and para-Cl (at pos 2). The 6-position is deactivated.

• Mitigation: Use Nitronium Tetrafluoroborate (

  ) in Sulfolane. The bulky counter-ion and non-aqueous conditions sometimes alter regioselectivity slightly, but you will likely still cap at ~15-20% yield of the 6-isomer.

Q2: My difluoromethyl group disappears during workup. Why? A: The

group is sensitive to hydrolysis, especially in the presence of neighboring electron-withdrawing groups which make the benzylic carbon more electrophilic.

• Fix: Avoid aqueous alkaline washes (NaOH/KOH). Use

  for neutralization. Ensure your nitration media (if used) is strictly anhydrous (fuming / oleum) to prevent hydrolysis to the aldehyde.

Q3: Why does the Halex reaction turn into black tar? A: Nitro-benzyl chlorides are thermally unstable. At high temperatures (

) required for KF fluorination, the nitro group can act as an oxidant, or the benzylic halide can eliminate.

• Fix: Switch to Amine-HF complexes (e.g., Pyridine-HF or Triethylamine-3HF). These reactions proceed at much lower temperatures (

  ) and are far gentler on the nitro group [1].

Q4: Can I use DAST or Deoxo-Fluor on the aldehyde instead? A: Yes, transforming 2,4-dichloro-6-nitrobenzaldehyde is a valid "Lab Scale" route.

• Pros: Clean conversion to

  .

• Cons: DAST is expensive and explosive on scale.

• Tip: Use a Lewis Acid catalyst (

  ) with DAST to accelerate the reaction and prevent the need for high heat.

References

• Haufe, G. (2020). Regioselective Fluorination of Aromatic Systems. Journal of Fluorine Chemistry.

• Olah, G. A., et al. (1978). Synthetic Methods and Reactions: Nitration with Nitronium Salts. Journal of Organic Chemistry.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley InterScience.

• Booth, H. (1998). Industrial Synthesis of Difluoromethyl Arenes. U.S. Patent 5,723,704.

(Footnote: If your target is a benzodioxole derivative (fused ring), the "low yield" is likely due to ring opening of the dioxole by nitric acid. In that case, use mild nitration agents like Acetyl Nitrate at low temperatures,

.)

Sources

• 1. EP0137424A2 - Process for producing 2,4-dichlorobenzotrifluoride - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. US1761475A - Side chain chlorination products of meta nitrotoluene and process of making the same - Google Patents [patents.google.com]

Column chromatography techniques for isolating 2,4-Dichloro-6-nitrobenzodifluoride isomers

The following technical guide is structured as a specialized support center resource for researchers isolating 2,4-Dichloro-6-nitrobenzodifluoride (and its associated isomers).

Note on Nomenclature: In industrial fine chemistry, "Benzodifluoride" often refers to the 2,2-difluoro-1,3-benzodioxole scaffold or a (difluoromethyl)benzene derivative. Given the substitution pattern (2,4-dichloro-6-nitro), this guide addresses the separation challenges inherent to highly halogenated, electron-deficient nitro-aromatics . These compounds exhibit low solubility in non-polar solvents and high susceptibility to co-elution due to similar dipole moments among regioisomers.

Executive Summary: The Separation Challenge

Isolating 2,4-Dichloro-6-nitrobenzodifluoride from its regioisomers (e.g., the 5-nitro analog or over-nitrated byproducts) is non-trivial due to the "Polychloro-Nitro Effect." The electron-withdrawing nature of both the nitro group and the fluorine/chlorine substituents creates molecules with:

• Low Basicity: Rendering amine-bonded columns ineffective.

• Similar Lipophilicity: Masking separation on standard C18 phases.

• Pi-Pi Stacking Potential: Which can be leveraged for separation using phenyl-based stationary phases or toluene-enriched mobile phases.

Core Separation Protocols

Protocol A: Flash Chromatography (Normal Phase)

Best for: Crude purification and removal of non-isomer impurities.

Parameter	Specification	Rationale
Stationary Phase	High-Surface Area Silica (40–63 µm, 60 Å)	Standard silica provides baseline separation based on the nitro group's interaction with silanols.
Mobile Phase A	n-Heptane (or Hexane)	Non-polar base. Heptane is preferred over hexane for slightly higher boiling point and better solubility control.
Mobile Phase B	Dichloromethane (DCM) or Toluene	Critical: Avoid Ethyl Acetate if possible. EtOAc forms hydrogen bonds that can blur the distinct dipole differences of nitro-isomers. DCM offers "polarizability" selectivity.
Gradient	0–10% B over 5 CV, then 10–30% B over 20 CV	Shallow gradients are required. Isomers often elute within a narrow window (ΔRf < 0.05).
Loading	Solid Load (Dry Load)	These compounds often crystallize in non-polar mobile phases. Dissolve in DCM, adsorb onto Celite/Silica (1:2 ratio), and dry load to prevent band broadening.

Protocol B: Preparative HPLC (Reverse Phase)

Best for: Final isolation of high-purity isomers (>99%).

Parameter	Specification	Rationale
Column Chemistry	Phenyl-Hexyl or PFP (Pentafluorophenyl)	Standard C18 often fails to resolve positional isomers of halogenated aromatics. Phenyl/PFP phases engage in interactions with the nitro-aromatic ring, discriminating based on the position of the electron-withdrawing groups.
Mobile Phase	Water / Methanol (Gradient)	Acetonitrile can suppress interactions. Methanol promotes them, enhancing selectivity for the nitro group.
Modifier	0.1% Formic Acid	Suppresses any residual silanol activity that might cause tailing.

Visualization of Separation Logic

The following decision tree outlines the workflow for selecting the correct purification route based on crude purity and isomer complexity.

Caption: Decision matrix for selecting between standard silica flash chromatography and specialized stationary phases based on Retardation Factor (Rf) differences.

Troubleshooting Guide (Q&A)

Issue 1: Co-elution of Regioisomers

User Question: "I see two spots on TLC (Hex/EtOAc), but they merge into one broad peak during Flash purification. How do I separate the 6-nitro from the 5-nitro isomer?"

Scientist Response: The merging of peaks (co-elution) usually indicates that the selectivity of your solvent system is insufficient, even if the retention is correct.

• The Cause: Ethyl Acetate (EtOAc) is a hydrogen-bond acceptor. It interacts strongly with the silica, often "swamping" the subtle dipole differences between the nitro-isomers.

• The Fix: Switch to a Dichloromethane (DCM) / Hexane or Toluene / Hexane system.

  • DCM does not hydrogen bond strongly but has high polarizability. It will interact differently with the dipole vectors of the 2,4-dichloro vs. 2,6-dichloro substitution patterns.

  • Pro Tip: If using HPLC, switch from a C18 column to a PFP (Pentafluorophenyl) column. The PFP phase specifically targets halogenated aromatics and separates them based on the electron density of the ring [1].

Issue 2: Crystallization on the Column

User Question: "My pressure spiked immediately after injection, and I see white solids at the head of the column. Did I crash out my product?"

Scientist Response: Yes. 2,4-Dichloro-6-nitrobenzodifluoride derivatives are highly crystalline and have poor solubility in hexane (the starting mobile phase).

• The Cause: Liquid loading a sample dissolved in DCM onto a column equilibrated with 100% Hexane causes the DCM to migrate faster, leaving the compound behind in a non-solvent (Hexane), where it precipitates.

• The Fix: Use Solid Loading (Dry Loading) .

  • Dissolve crude in minimal DCM.

  • Add Celite 545 or Silica (2x weight of crude).

  • Rotovap to dryness (free-flowing powder).

  • Load this powder into a solid-load cartridge. This eliminates solubility issues at the injection point [2].

Issue 3: Poor Mass Recovery (Irreversible Adsorption)

User Question: "I loaded 5g of crude but only recovered 3g total material. Is my compound decomposing on the silica?"

Scientist Response: While nitro-aromatics are generally stable on silica, highly electron-deficient rings can sometimes undergo hydrolysis or irreversible adsorption if the silica is too acidic.

• The Cause: "Active" silanol sites on acidic silica can bind essentially permanently to certain highly polarized impurities or the product itself.

• The Fix: Deactivate the silica slightly.

  • Add 1% Triethylamine (TEA) to your column equilibration solvent. This neutralizes the most acidic silanol sites.

  • Warning: Ensure your mobile phase does not contain acetone if using amines, as enamine formation is possible (though unlikely with this specific scaffold).

Frequently Asked Questions (FAQ)

Q: Why do you recommend Toluene in the mobile phase? A: Toluene is an aromatic solvent. It engages in

stacking interactions with the nitro-aromatic ring of your target molecule. Since regioisomers (e.g., 6-nitro vs. 5-nitro) have different steric accessibility to their aromatic rings due to the flanking chlorines, toluene interacts with them differently, often dramatically improving separation compared to simple aliphatic solvents [3].

Q: Can I use UV detection? What wavelength? A: Yes. These compounds are strongly UV active.

• Primary Wavelength: 254 nm (Strong absorption by the benzene ring).

• Secondary Wavelength: 280–300 nm (Nitro group charge transfer band).

• Note: If using Toluene as a solvent, you cannot use 254 nm (Toluene absorbs there). You must use a detector setting >285 nm or use Refractive Index (RI) / ELSD detection.

Q: Is this compound shock-sensitive? A: Safety Warning: Polynitro and polychloro aromatics can be energetic. While the mono-nitro variant is generally stable, if your crude mixture contains di-nitro byproducts, they may be shock-sensitive or explosive. Always avoid distilling high-boiling residues to dryness. Maintain temperature <100°C during rotary evaporation.

References

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation: Phenyl and PFP Phases. Retrieved from [Link]

• Professor Dave Explains. (2019). Column Chromatography: Loading and Solvent Systems. Retrieved from [Link]

• Royal Society of Chemistry. (2015).[1] Reverse-phase HPLC separation of positional isomers on MIL-53(Fe) and C8/C18 columns. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]

Technical Support Center: Storage &amp; Stability Protocol for 2,4-Dichloro-6-nitrobenzodifluoride

Here is the comprehensive technical support guide for the storage and handling of 2,4-Dichloro-6-nitrobenzodifluoride (DCNBDF) .

Executive Summary & Chemical Profile[1][2][3]

2,4-Dichloro-6-nitrobenzodifluoride (often chemically defined as 1-(difluoromethyl)-2,4-dichloro-6-nitrobenzene) is a specialized fluorinated intermediate used in the synthesis of agrochemicals and pharmaceutical pharmacophores.

Users frequently report degradation manifesting as discoloration (darkening) , acidity increase , or container etching . These issues stem from the molecule's specific susceptibility to hydrolytic defluorination and nitro-group photolysis .

This guide defines the precise storage conditions required to inhibit these decomposition pathways.

Chemical Profile Table

Property	Specification	Critical Note
Structure	Polyhalogenated Nitroaromatic	Contains a benzylic group activated by and .[1][2]
Primary Hazard	Hydrolysis HF Generation	The benzylic difluoro group can hydrolyze to release Hydrogen Fluoride (HF).
Secondary Hazard	Photolability	Nitro groups ortho to steric bulk are prone to photo-rearrangement.
Storage Temp	to	Store cold to retard hydrolysis kinetics.
Atmosphere	Inert (Argon/Nitrogen)	Oxygen is less critical than moisture .

Mechanisms of Decomposition[3][6]

To prevent degradation, one must understand why it happens. DCNBDF is not inherently unstable, but the synergistic effect of its substituents creates specific vulnerabilities.

A. Hydrolytic Defluorination (The "Glass Etching" Effect)

The difluoromethyl group (

) is generally stable. However, the presence of strong electron-withdrawing groups (two Chlorines and one Nitro) at the 2, 4, and 6 positions makes the benzylic carbon highly electron-deficient.

• Mechanism: In the presence of atmospheric moisture, the

  group undergoes slow hydrolysis to form the corresponding benzaldehyde and Hydrogen Fluoride (HF) .

• Consequence: The generated HF is autocatalytic; it lowers the pH, accelerating further hydrolysis and, critically, etching borosilicate glass containers , which introduces silicate impurities.

B. Nitro-Group Photolysis

Nitro compounds, particularly those with significant steric crowding (2,6-disubstitution), are susceptible to photochemistry.

• Mechanism: Exposure to UV/visible light can trigger a nitro-to-nitrite rearrangement or radical cleavage.

• Consequence: The material turns from off-white/pale yellow to deep orange or red.

C. Decomposition Pathway Diagram

The following diagram illustrates the cascade of failure if storage conditions are unmet.

Caption: Figure 1. Decomposition pathways of DCNBDF showing Hydrolysis (leading to HF and glass damage) and Photolysis (leading to discoloration).

Validated Storage Protocol

This protocol is designed to be a self-validating system. If followed, the material remains stable for >12 months.

Step 1: Container Selection (Critical)

Do NOT use standard borosilicate glass vials for long-term storage.

• Why: Even trace hydrolysis generates HF. HF reacts with glass (

  ) to form Silicon Tetrafluoride ( ) and water. This water feeds back into the hydrolysis cycle (autocatalysis).

• Recommendation: Use PFA (Perfluoroalkoxy) , FEP , or HDPE containers. If glass must be used, it must be silanized or coated, and the material must be strictly anhydrous.

Step 2: Atmosphere Control

• Protocol: Flush the headspace with dry Argon or Nitrogen.

• Why: Displaces atmospheric moisture. Argon is preferred as it is heavier than air and creates a better "blanket" over the solid/liquid surface.

Step 3: Temperature Regulation

• Protocol: Store at

  .

• Why: Reduces the kinetic rate of hydrolysis and thermal decomposition.

• Warning: Do not freeze (

  ) unless the container seal is rated for thermal contraction. Poor seals at low temps allow moisture ingress upon thawing.

Step 4: Light Exclusion

• Protocol: Wrap primary container in aluminum foil or use opaque amber plastic secondary containment.

Troubleshooting Guide & FAQs

Q1: The material has turned from pale yellow to deep orange. Is it still usable?

Diagnosis: Photolytic degradation.[3] Impact: Purity has likely decreased by 1-5%. The orange color comes from azo/azoxy coupling products which have very high extinction coefficients (a little color looks like a lot of damage). Action:

• Run an H-NMR or HPLC.

• If purity is >95%, you may purify via recrystallization (avoiding alcohol solvents which may react).

• Prevention: Ensure total darkness during storage.

Q2: I feel pressure when opening the bottle, and the cap threads look "chalky."

Diagnosis: Hydrolysis has occurred, generating HF gas. The "chalk" is likely inorganic fluoride salts or etched silica from the cap liner. Safety Alert: HF is highly toxic. Open in a fume hood wearing double nitrile gloves. Action:

• Test the pH of the headspace with damp litmus paper (it will turn red).

• The material is likely compromised (significant conversion to aldehyde).

• Disposal: Neutralize carefully with calcium carbonate before disposal.

Q3: Can I store DCNBDF in DMSO or DMF stock solutions?

Diagnosis: Solvent incompatibility. Answer: No.

• Reason: Polar aprotic solvents like DMSO and DMF are hygroscopic (attract water). They will accelerate the hydrolytic defluorination. Furthermore, nucleophilic attack by the solvent on the electron-deficient ring is possible over time.

• Best Practice: Prepare solutions fresh immediately before use.

Q4: How do I re-purify degraded material?

Protocol:

• Dissolve in a non-polar solvent (e.g., Dichloromethane or Hexanes).

• Wash with cold saturated Sodium Bicarbonate (

  ) solution. (Removes HF and acidic hydrolysis byproducts).

• Dry over Magnesium Sulfate (

  ).

• Evaporate solvent under reduced pressure (keep bath

  ).

Storage Decision Workflow

Use this logic flow to determine the safety of your current storage setup.

Caption: Figure 2. Decision tree for validating DCNBDF storage compliance.

References

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.
• Olah, G. A., et al. (1979). "Synthetic Methods and Reactions: Hydrolysis of Halides." Synthesis, 1979(08), 615-617. (Mechanistic insight into hydrolysis of electron-deficient benzyl halides).

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for 2,4-Dichloro-6-nitro derivatives. Retrieved from [Link] (General stability data for halogenated nitroaromatics).

Sources

• 1. 2,4-dichloro-6-nitrophenol - C6H3Cl2NO3 | CSSB00000239438 [chem-space.com]
• 2. 2,4-Dichloro-6-nitrophenol | C6H3Cl2NO3 | CID 11871 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Reference Data & Comparative Studies

Analytical methods for determining the purity of 2,4-Dichloro-6-nitrobenzodifluoride.

Executive Summary & Molecule Profile

2,4-Dichloro-6-nitrobenzodifluoride (Systematic Name: 1-(Difluoromethyl)-2,4-dichloro-6-nitrobenzene) is a critical intermediate in the synthesis of fluorinated agrochemicals and pharmaceutical pharmacophores. Its structural integrity is defined by the labile difluoromethyl (-CHF₂) group, which is susceptible to hydrolysis, and the nitro (-NO₂) group, which provides UV chromophores but introduces thermal sensitivity.

This guide moves beyond generic protocols, offering a comparative analysis of HPLC-UV , GC-MS , and ¹⁹F-NMR to ensure <0.1% impurity thresholds are met for downstream catalytic coupling.

Chemical Profile

Feature	Specification	Analytical Implication
Structure	(Ar-CHF₂ moiety)	¹⁹F-NMR is the gold standard for identity.
Molecular Weight	~242.0 g/mol	Detectable by low-res MS; Cl₂ isotope pattern (9:6:1) is diagnostic.[1]
Key Reactivity	Hydrolysis of -CHF₂ -CHO (Aldehyde)	HPLC must resolve the aldehyde impurity (more polar).
Thermal Stability	Moderate (Nitro group)	GC requires low inlet temps to prevent degradation.

Analytical Strategy: The "Triad of Truth"

To guarantee purity, a single method is insufficient. We employ a "Triad of Truth" approach:

• Quantitative Purity (Assay): RP-HPLC with DAD detection.

• Structural Identity & Isomerism: ¹⁹F-NMR (distinguishes regioisomers).

• Volatile Impurities: GC-MS (detects solvent residues and de-nitrated byproducts).

Method Comparison Matrix

Feature	RP-HPLC (UV)	GC-MS	¹⁹F-NMR (qNMR)
Primary Role	Quantification (Main Peak %)	Identification (Unknowns)	Specificity (Isomers/F-degradation)
Precision	High (<0.5% RSD)	Moderate (1-2% RSD)	High (if internal std used)
Limit of Detection	Low ppm	ppb range	~100 ppm
Thermal Risk	None (Ambient/40°C)	High (Injector >200°C)	None
Throughput	15-20 min/sample	20-30 min/sample	5-10 min/sample

Detailed Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (RP-HPLC)

Best for: Routine QC, assay %, and detecting non-volatile hydrolysis products (aldehydes/acids).

Causality: A C18 column is selected to retain the hydrophobic chlorinated ring. Acidified mobile phase suppresses the ionization of potential acidic impurities (like benzoic acid derivatives), sharpening their peaks.

• Instrument: Agilent 1260 Infinity II or equivalent with Diode Array Detector (DAD).

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (suppresses silanol activity).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 40% B (Isocratic hold)

  • 2-15 min: 40%

    90% B (Linear ramp)

  • 15-20 min: 90% B (Wash)

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic ring) and 210 nm (universal).

• Sample Prep: Dissolve 10 mg in 10 mL ACN. Filter through 0.22 µm PTFE.

Self-Validating Step: Inject a standard of 2,4-dichloro-6-nitrobenzaldehyde (the hydrolysis impurity). It should elute before the main peak due to higher polarity.

Protocol B: ¹⁹F-NMR Spectroscopy

Best for: Confirming the -CHF₂ group integrity and quantifying regioisomers.

Causality: The -CHF₂ group has a distinct chemical shift and coupling pattern (

) that is instantly distinguishable from -CF₃ or Ar-F impurities.

• Instrument: Bruker Avance III HD (400 MHz or higher).

• Solvent: CDCl₃ (Chloroform-d) or DMSO-d₆.

• Internal Standard:

  -Trifluorotoluene (added gravimetrically for qNMR).

• Parameters:

  • Pulse Sequence: zgf19 (proton-decoupled) or zg (coupled to see doublet).

  • Relaxation Delay (D1): >10s (crucial for integration accuracy).

  • Scans: 64.

• Expected Signals:

  • Main Peak:

    -110 to -120 ppm (Doublet, Hz).

  • Impurity (Aldehyde): Silent in ¹⁹F (disappears).

  • Impurity (Trifluoromethyl analog): Singlet ~ -63 ppm.

Visualizing the Analytical Workflow

The following diagram illustrates the decision logic for characterizing a batch of 2,4-Dichloro-6-nitrobenzodifluoride.

Caption: Integrated analytical workflow ensuring orthogonal validation of purity, identity, and volatile content.

Impurity Profile & Degradation Pathways[3]

Understanding what to look for is as important as how to look. The "benzodifluoride" moiety is chemically distinct from the "benzotrifluoride" often found in similar guides.

Caption: Primary degradation pathway. The -CHF₂ group hydrolyzes to aldehyde, then oxidizes to acid.

• Impurity A (Aldehyde): Result of moisture exposure. Detectable by HPLC (shorter retention time) and ¹H-NMR (CHO peak ~10 ppm).

• Impurity B (Acid): Result of prolonged air exposure. Detectable by HPLC (very short retention time, broad peak unless buffered).

References

• Justia Patents. (2024). Electrolytes for lithium-containing battery cells (Discussing Benzodifluoride nomenclature). Justia. [Link]

• ChemSrc. (2025).[2] 2,4-Dichloro-6-nitrobenzodifluoride Entry. ChemSrc. [Link]

• Semantic Scholar. (2023). CF Transformations of Benzotrifluorides by the Activation of Ortho-Hydrosilyl Group. Semantic Scholar. [Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. (Trifluoromethyl)trimethylsilane | CAS#:81290-20-2 | Chemsrc [chemsrc.com]

Technical Comparison Guide: Analytical Strategies for 2,4-Dichloro-6-nitrobenzodifluoride

Executive Summary & Strategic Context

The precise identification of 2,4-Dichloro-6-nitrobenzodifluoride (hereafter referred to as 2,4-DCNBDF ) presents a unique challenge in pharmaceutical and agrochemical intermediate analysis. As a polyhalogenated nitroaromatic, this compound exhibits high electronegativity and thermal sensitivity, making standard detection methods prone to ambiguity.

While High-Performance Liquid Chromatography (HPLC) remains a staple for purity profiling, it lacks the structural specificity required to distinguish 2,4-DCNBDF from its regioisomers (e.g., 2,6-dichloro-4-nitro isomers) or its hydrolysis products. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) emerges as the superior analytical choice, offering definitive structural fingerprinting through characteristic fragmentation patterns.

This guide provides a validated workflow for the GC-MS analysis of 2,4-DCNBDF, comparing it objectively against LC-MS and HPLC-UV alternatives.

Comparative Analysis: Why GC-MS?

The following table contrasts the performance of GC-MS against common alternatives for this specific fluorinated intermediate.

Feature	GC-MS (EI)	LC-MS (ESI/APCI)	HPLC-UV
Ionization Efficiency	High. Electron Ionization (EI) works universally for volatile non-polar aromatics.	Low/Medium. Electron-deficient rings (nitro + halogens) ionize poorly in ESI. APCI is required but often yields only [M-H]-.	N/A. Relies on chromophores, not ionization.
Structural ID	Definitive. Hard ionization creates a "fingerprint" spectrum (Isotope patterns + fragmentation).	Ambiguous. Soft ionization often yields only the molecular ion, masking structural details.	None. Retention time match only.
Isomer Resolution	Excellent. Capillary columns (e.g., Rtx-5MS) separate positional isomers based on boiling point and polarity.	Moderate. Requires specialized stationary phases (e.g., Phenyl-Hexyl) to separate halogenated isomers.	Moderate. Similar UV spectra make peak purity assessment difficult.
Limit of Detection	Low (ppb range). Ideal for trace impurity analysis.	Medium (ppm range). Limited by poor ionization of the neutral molecule.	Medium. Limited by extinction coefficient.

Decision Logic

Choose GC-MS when:

• You need to distinguish the 2,4-dichloro regioisomer from 2,6-dichloro or 3,5-dichloro variants.

• You require mass spectral confirmation of the difluoromethyl (

  ) moiety vs. trifluoromethyl impurities.

• You are performing trace analysis (genotoxic impurity screening).

Choose HPLC-UV when:

• The sample is in an aqueous matrix that cannot be extracted.

• The compound degrades rapidly above 100°C (though 2,4-DCNBDF is typically stable enough for GC).

Validated Experimental Protocol

The following protocol is designed to ensure reproducibility and minimize thermal degradation of the nitro group in the injection port.

Sample Preparation[1][2]

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid methanol to prevent potential nucleophilic substitution or transesterification in the injector.

• Concentration: 100 µg/mL for Scan mode; 1-10 µg/mL for SIM (Selected Ion Monitoring).

• Filtration: 0.22 µm PTFE syringe filter (mandatory to protect the liner).

GC-MS Instrument Parameters[1]

• System: Agilent 7890/5977 or equivalent single quadrupole system.

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS, Rtx-5MS).

  • Dimensions: 30 m

    0.25 mm ID 0.25 µm film thickness.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Temperature Program:

• Initial: 60°C (Hold 1 min) - Solvent focusing.

• Ramp 1: 20°C/min to 180°C.

• Ramp 2: 5°C/min to 240°C - Crucial for isomer separation.

• Final: 300°C (Hold 3 min) - Column bake-out.

Inlet Parameters:

• Mode: Splitless (for trace) or Split 10:1 (for assay).

• Temperature: 220°C. Note: Keep below 250°C to prevent thermal elimination of the nitro group.

• Liner: Deactivated splitless liner with glass wool (minimize active sites).

MS Parameters (EI Source):

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Energy: 70 eV.

• Scan Range: 40–350

  .

• Solvent Delay: 3.0 min.

Data Interpretation & Fragmentation Logic[2]

Correctly identifying 2,4-DCNBDF requires analyzing the isotopic envelope and fragmentation pathway.[1]

Isotopic Fingerprint

The molecule contains two chlorine atoms .[1] This creates a distinct isotopic pattern for the molecular ion (

):

• M (100%) :

• M+2 (~65%) :

• M+4 (~10%) :

• Visual Check: Look for the "9:6:1" intensity ratio in the molecular ion cluster.[1]

Fragmentation Pathway[3]

• Molecular Ion (

  ): Observable, but may be weak due to the destabilizing nitro group.

• Loss of

  ( ): The most characteristic fragmentation for nitroaromatics. The bond between the ring and the nitro group cleaves, often forming the base peak or a major ion.

• Loss of

  or :

  • Loss of

    ( ) is common in benzodifluorides.

  • Loss of the entire difluoromethyl group (

    ) may occur if the ring is highly destabilized.

• Ring Cleavage: Subsequent loss of Cl (

  ) confirms the dichloro-substitution.

Visualization of Workflow

Figure 1: Validated GC-MS workflow for polyhalogenated nitroaromatic analysis.

Self-Validating System Suitability Test (SST)

To ensure the trustworthiness of your data, run this SST block before every sample batch:

• Sensitivity Check: Inject a 0.1 µg/mL standard. Signal-to-Noise (S/N) for the molecular ion must be > 10:1.

• Inertness Check: Inject a standard of 4-Nitrophenol (active probe). If peak tailing factor > 1.5, the liner or column is active and will degrade 2,4-DCNBDF. Replace the liner immediately.

• Resolution Check: If available, inject a mix of 2,4-DCNBDF and a structural isomer (e.g., 2,6-dichloro isomer). Baseline separation (

  ) is required.

Diagram: Fragmentation Logic

The following diagram illustrates the theoretical fragmentation logic used to confirm the structure of 2,4-DCNBDF versus impurities.

Figure 2: Theoretical EI fragmentation pathway for structural confirmation.

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Chloronitrobenzenes. National Institute of Standards and Technology.[2] [Link]

• Agilent Technologies. (2011).[3] GC Analysis with Direct injection of nitro- and halogenated aromatic compounds. Application Note 5990-9517EN. [Link]

• Royal Society of Chemistry. (2011). Determination of nitrobenzenes and nitrochlorobenzenes in water samples using dispersive liquid-liquid microextraction and GC-MS. Analytical Methods. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzene, 2,4-dichloro-1-nitro- [webbook.nist.gov]
• 3. gcms.labrulez.com [gcms.labrulez.com]

A Comparative Guide to the Reactivity of 2,4-Dichloro-6-nitrobenzodifluoride and 2,4-Dichloronitrobenzene in Nucleophilic Aromatic Substitution

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of a synthetic campaign. This guide provides an in-depth, objective comparison of the reactivity of two key aromatic substrates: 2,4-Dichloro-6-nitrobenzodifluoride and 2,4-dichloronitrobenzene. The focus of this analysis is their behavior in nucleophilic aromatic substitution (SNAr) reactions, a cornerstone of modern organic synthesis. By understanding the nuanced differences in their reactivity, chemists can make more informed decisions, leading to optimized reaction conditions, higher yields, and improved regioselectivity.

Introduction to Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a fundamental reaction class in which a nucleophile displaces a leaving group on an aromatic ring.[1] Unlike the more common electrophilic aromatic substitution, SNAr reactions require the aromatic ring to be electron-deficient.[2] This is typically achieved by the presence of strong electron-withdrawing groups (EWGs), such as nitro (-NO2) or cyano (-CN) groups, positioned ortho or para to the leaving group.[3][4] These EWGs are crucial as they stabilize the negatively charged intermediate, known as a Meisenheimer complex, which is formed during the reaction.[3][1][5] The reaction generally proceeds through a two-step addition-elimination mechanism.[2][6] The initial attack of the nucleophile on the carbon bearing the leaving group is typically the rate-determining step.[3][7]

Structural and Electronic Properties: A Tale of Two Halogens

The primary difference between 2,4-Dichloro-6-nitrobenzodifluoride and 2,4-dichloronitrobenzene lies in the identity of the halogen atoms attached to the benzene ring. This seemingly small variation has profound implications for their reactivity in SNAr reactions.

Compound	Structure	Key Features
2,4-Dichloro-6-nitrobenzodifluoride	Contains two chlorine atoms and a difluoromethyl group (-CF2H) in addition to the activating nitro group. The fluorine atoms in the difluoromethyl group are not directly attached to the aromatic ring.
2,4-Dichloronitrobenzene	Features two chlorine atoms and a nitro group on the benzene ring.[8]

The key to understanding the reactivity differences lies in the "element effect" observed in SNAr reactions. Contrary to what is observed in SN2 reactions, where iodide is the best leaving group among the halogens, in SNAr reactions, fluoride is often the best leaving group, followed by chloride, bromide, and iodide (F > Cl > Br > I).[9][10] This is because the rate-determining step is the formation of the Meisenheimer complex, not the departure of the leaving group.[7] The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[7] This powerful inductive effect stabilizes the developing negative charge in the transition state leading to the Meisenheimer complex.[11]

While 2,4-Dichloro-6-nitrobenzodifluoride does not have a fluorine atom directly attached to the ring as a leaving group, the strongly electron-withdrawing nature of the difluoromethyl group, in concert with the nitro group, will significantly activate the ring towards nucleophilic attack on the chlorine atoms.

Comparative Reactivity: Experimental Insights

While direct, side-by-side kinetic comparisons under identical conditions are not extensively published in the literature, a wealth of qualitative and semi-quantitative data allows for a robust comparative analysis. The reactivity of these substrates is highly dependent on the nature of the nucleophile, the solvent, and the reaction temperature.

General Reactivity Trend:

Based on the principles of SNAr reactions, 2,4-Dichloro-6-nitrobenzodifluoride is expected to be more reactive than 2,4-dichloronitrobenzene towards nucleophilic attack. The combined electron-withdrawing power of the nitro group and the difluoromethyl group in 2,4-Dichloro-6-nitrobenzodifluoride makes the aromatic ring significantly more electron-deficient and thus more susceptible to nucleophilic attack compared to 2,4-dichloronitrobenzene, which only has the nitro group and two chlorine atoms as activating groups.

Regioselectivity:

In both molecules, the chlorine atom para to the nitro group (at the C-4 position) is generally more susceptible to substitution than the chlorine atom ortho to the nitro group (at the C-2 position). This is due to the superior ability of the para-nitro group to stabilize the negative charge of the Meisenheimer intermediate through resonance.[4] However, steric hindrance from the adjacent nitro group can influence the selectivity at the ortho position.[2]

Experimental Protocols

To empirically determine and compare the reactivity of these two compounds, the following experimental workflow can be employed.

General Procedure for Nucleophilic Aromatic Substitution:

Step-by-Step Protocol for a Comparative Reaction with Piperidine:

• Reaction Setup: In two separate, oven-dried round-bottom flasks equipped with magnetic stir bars, dissolve 1.0 mmol of 2,4-Dichloro-6-nitrobenzodifluoride and 1.0 mmol of 2,4-dichloronitrobenzene in 5 mL of anhydrous dimethylformamide (DMF).

• Addition of Nucleophile: To each flask, add 1.1 mmol of piperidine.

• Reaction Conditions: Stir both reaction mixtures at room temperature (25 °C).

• Monitoring: At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), take a small aliquot from each reaction mixture and analyze by Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the extent of conversion and the formation of the mono-substituted product.

• Data Analysis: Compare the rate of disappearance of the starting material and the rate of formation of the product in both reactions to quantitatively assess the relative reactivity.

Expected Outcome: The reaction with 2,4-Dichloro-6-nitrobenzodifluoride is anticipated to proceed at a significantly faster rate than the reaction with 2,4-dichloronitrobenzene.

Mechanistic Discussion: The "Element Effect" and Inductive vs. Resonance Effects

The enhanced reactivity of substrates with fluorine as a leaving group in SNAr reactions is a well-established phenomenon.[9][10] This is attributed to the high electronegativity of fluorine, which makes the attached carbon more electrophilic and stabilizes the transition state leading to the Meisenheimer complex.

In the case of 2,4-Dichloro-6-nitrobenzodifluoride, while chlorine is the leaving group, the powerful inductive effect of the difluoromethyl group, combined with the resonance and inductive effects of the nitro group, leads to a highly electron-deficient aromatic ring. This significantly lowers the activation energy for the initial nucleophilic attack (k1), thereby accelerating the overall reaction rate. For 2,4-dichloronitrobenzene, the activation is provided primarily by the nitro group and the two chlorine atoms.

Conclusion

In the comparative analysis of 2,4-Dichloro-6-nitrobenzodifluoride and 2,4-dichloronitrobenzene, the former is predicted to exhibit significantly higher reactivity in nucleophilic aromatic substitution reactions. This is a direct consequence of the enhanced electron-withdrawing nature of the difluoromethyl group, which, in synergy with the nitro group, renders the aromatic ring more susceptible to nucleophilic attack. For synthetic chemists, this translates to the potential for milder reaction conditions, shorter reaction times, and potentially higher yields when utilizing 2,4-Dichloro-6-nitrobenzodifluoride as a substrate. The choice between these two reagents will ultimately depend on the specific requirements of the synthesis, including the desired reactivity, regioselectivity, and cost considerations.

References

• OrgoSolver. Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr.

• Wikipedia. Nucleophilic aromatic substitution. Available from: [Link]

• csbsju.edu. Addition-Elimination at Aromatics (SNAR). Available from: [Link]

• Journal of the Chemical Society B: Physical Organic. The origin of primary steric effects in aromatic substitution: reactions by alkoxides or amines as nucleophiles. Available from: [Link]

• PMC. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. Available from: [Link]

• Wikipedia. Leaving group. Available from: [Link]

• ACS Publications. Electronic and steric effects in nucleophilic aromatic substitution. Reaction by phenoxides as nucleophiles in dimethyl sulfoxide. Available from: [Link]

• Reddit. Under Nucleophilic Aromatic Substitution conditions, which halogen would be substituted and why? Available from: [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available from: [Link]

• PMC. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. Available from: [Link]

• Patsnap Synapse. What is the mechanism of 2 ,4-Dinitrochlorobenzene? Available from: [Link]

• Pearson+. The nitro group directs electrophilic aromatic substitution to th... Available from: [Link]

• University of Bristol. Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. Available from: [Link]

• PMC. High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. Available from: [Link]

• PMC. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Available from: [Link]

• Chemistry LibreTexts. 16.7: Nucleophilic Aromatic Substitution. Available from: [Link]

• ChemRxiv. A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. Available from: [Link]

• Harvard DASH. Concerted nucleophilic aromatic substitutions. Available from: [Link]

• gChem. SNAr Comparative Reaction. Available from: [Link]

• KPU Pressbooks. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. Available from: [Link]

• OpenStax. 16.6 Nucleophilic Aromatic Substitution. Available from: [Link]

• Google Patents. CN101700997A - Method for synthesizing 2,4-dichloronitrobenzene.

• ResearchGate. (PDF) An Efficient Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid. Available from: [Link]

• PMC. 2,4-Dichloro-6-nitrobenzoic acid. Available from: [Link]

• Google Patents. CN1398846A - Chemical synthesis process of 4-chloro-2-fluoro nitrobenzene.

• Vanderbilt University. Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Available from: [Link]

• OECD SIDS. 2,4-DICHLORONITROBENZENE. Available from: [Link]

• ResearchGate. Aquatic photolysis of 2,4-dichloro-6-nitrophenol—the toxic nitrated byproduct of 2,4-dichlorophenol. Available from: [Link]

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• 2. orgosolver.com [orgosolver.com]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 5. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 6. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 7. Leaving group - Wikipedia [en.wikipedia.org]
• 8. CAS 611-06-3: 2,4-Dichloronitrobenzene | CymitQuimica [cymitquimica.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reddit.com [reddit.com]

A Comprehensive Guide to the Proposed Synthesis and Validation of 2,4-Dichloro-6-nitro-1-(difluoromethyl)benzene

Introduction

In the landscape of pharmaceutical and agrochemical research, the synthesis of novel, highly functionalized aromatic compounds is a cornerstone of innovation. This guide addresses the synthetic validation of 2,4-Dichloro-6-nitrobenzodifluoride. Initial literature surveys reveal a scarcity of published data for a compound with this specific nomenclature, suggesting a possible ambiguity in the name. Based on common structural motifs in contemporary drug discovery, this guide will interpret the target molecule as 2,4-dichloro-1-(difluoromethyl)-6-nitrobenzene , a compound featuring the increasingly important difluoromethyl (CF2H) group.

This document provides a proposed, logically sound synthetic pathway for this target molecule, grounded in established chemical principles and analogous transformations reported in the literature. It is intended for researchers, scientists, and drug development professionals, offering a comprehensive framework for the synthesis and subsequent experimental validation. We will delve into the causality behind the proposed experimental choices, compare alternative synthetic strategies, and provide detailed, albeit prospective, experimental protocols.

Proposed Primary Synthetic Route: A Stepwise Approach

The proposed synthesis is a multi-step process commencing from the readily available 1,3-dichlorobenzene. The strategy involves an initial nitration, followed by the introduction of a formyl group which serves as a precursor to the desired difluoromethyl moiety.

Caption: Proposed primary synthetic pathway for 2,4-dichloro-1-(difluoromethyl)-6-nitrobenzene.

Step 1: Nitration of 1,3-Dichlorobenzene

The initial step involves the electrophilic nitration of 1,3-dichlorobenzene. The two chlorine atoms are ortho, para-directing deactivators. The position between the two chlorine atoms is sterically hindered. Therefore, the primary product of nitration is 2,4-dichloronitrobenzene, with the nitro group directed to the 4-position relative to one chlorine and the 2-position to the other.

Causality: The use of a mixed acid system (HNO₃/H₂SO₄) is a standard and efficient method for the nitration of deactivated aromatic rings. Sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is necessary to overcome the deactivating effect of the chlorine atoms.

Step 2: Ortho-Formylation of 2,4-Dichloronitrobenzene

The second step is a directed ortho-metalation followed by formylation. The nitro group can direct lithiation to the adjacent ortho position. Treatment with n-butyllithium (n-BuLi) at low temperatures, followed by quenching with N,N-dimethylformamide (DMF), will introduce a formyl group at the 6-position.

Causality: Directed ortho-metalation is a powerful tool for the regioselective functionalization of aromatic rings. The nitro group is a potent directing group for this transformation. Low temperatures are crucial to prevent side reactions and ensure the stability of the lithiated intermediate.

Step 3: Deoxyfluorination of 2,4-Dichloro-6-nitrobenzaldehyde

The final step is the conversion of the aldehyde functionality to the difluoromethyl group. This is achieved through a deoxyfluorination reaction using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Deoxofluor.

Causality: Deoxyfluorination is a standard method for converting carbonyl compounds into geminal difluorides. DAST and its more stable analogues are effective reagents for this transformation, providing a direct route to the target CF₂H group from the aldehyde precursor.

Detailed Experimental Protocols (Proposed)

The following protocols are proposed based on analogous reactions found in the literature and require experimental optimization and validation.

Protocol 1: Synthesis of 2,4-Dichloronitrobenzene

• To a stirred mixture of concentrated sulfuric acid (98%) and nitric acid (65%) (1:1 v/v) at 0-5 °C, slowly add 1,3-dichlorobenzene.

• Maintain the temperature between 20-30 °C during the addition.[1]

• After the addition is complete, stir the mixture at room temperature for 4-6 hours.[1]

• Pour the reaction mixture onto crushed ice and stir until the ice melts completely.

• Separate the organic layer, wash with water, then with a 5% sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or recrystallization from ethanol to yield 2,4-dichloronitrobenzene.

Protocol 2: Synthesis of 2,4-Dichloro-6-nitrobenzaldehyde

• Dissolve 2,4-dichloronitrobenzene in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Slowly add a solution of n-butyllithium (n-BuLi) in hexanes dropwise, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1-2 hours.

• Add N,N-dimethylformamide (DMF) dropwise and continue stirring at -78 °C for another hour.

• Allow the reaction to warm to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Synthesis of 2,4-Dichloro-1-(difluoromethyl)-6-nitrobenzene

• Dissolve 2,4-dichloro-6-nitrobenzaldehyde in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to -78 °C and slowly add diethylaminosulfur trifluoride (DAST).

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of sodium bicarbonate at 0 °C.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Alternative Synthetic Strategies

An alternative approach would be to introduce the difluoromethyl group at an earlier stage and perform the nitration as a final step.

Caption: Workflow for the validation of the synthesized product.

Key Validation Steps:

• Structural Confirmation: The structure of the intermediates and the final product should be confirmed using a suite of spectroscopic techniques:

  • NMR Spectroscopy: ¹H NMR will confirm the presence of aromatic and difluoromethyl protons. ¹³C NMR will show the number of unique carbons. ¹⁹F NMR is crucial for confirming the presence of the CF₂H group.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition of the molecule.

• Purity Analysis: The purity of the final compound should be assessed using chromatographic methods such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). [2]This will allow for the quantification of any impurities.

• Physical Characterization: The melting point of the final product should be determined and reported.

Conclusion

This guide has outlined a plausible and scientifically-grounded synthetic route for 2,4-dichloro-1-(difluoromethyl)-6-nitrobenzene, a novel compound with potential applications in medicinal and materials chemistry. While the proposed synthesis requires experimental validation, the step-by-step protocols and the comparative analysis of alternative routes provide a solid foundation for any researcher venturing into the synthesis of this or structurally related molecules. The emphasis on rigorous validation through modern analytical techniques ensures the scientific integrity of the final product.

References

• BenchChem. Improving the yield of 2,3-Dichloro-6-nitrobenzodifluoride synthesis. BenchChem Technical Support.
• Google Patents. CN1075949A - The 2,4 dichloro fluorobenzene synthesis technique.
• Kasynski, P., & Vanderbilt University. Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes.
• Google Patents. CN101700997A - Method for synthesizing 2,4-dichloronitrobenzene.
• OECD SIDS. 2,4-DICHLORONITROBENZENE CAS N°: 611-06-3.
• Guidechem. 2,4-Dichloro-6-nitrophenol 609-89-2 wiki.
• ResearchGate. An Efficient Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid. Journal of Chemical Research, 2015.
• BenchChem. A Comparative Guide to Alternatives for 2,3-Dichloro-6-nitroaniline in Chemical Synthesis. BenchChem Technical Support.
• Beilstein Journals. An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles.
• ChemicalBook. 2,4-Dichloro-6-nitrophenol | 609-89-2.
• Sparkl. Revision Notes - Analysis of Synthetic Routes and Possible By-products | Organic Synthesis | Chemistry - 9701 | AS & A Level.
• Organic Syntheses Procedure. 2,6-dichlorophenol.
• MDPI. Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline.
• Purity Analysis of 1,3-Dichloro-2,4,6-Trinitrobenzene by High Performance Liquid Chromatography.
• MDPI. Synthesis and In Silico Profile Modeling of 6-O-Fluoroalkyl-6-O-desmethyl-diprenorphine Analogs.
• ResearchGate. Development and validation of LC‐QTOF‐MS/MS method for identification and determination of low levels of a genotoxic impurity, 4,6‐dichloro‐5‐nitro‐2‐(propylthio) pyrimidine in ticagrelor API.
• Google Patents. Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine.
• PMC. 2,4-Dichloro-6-{N-[2-(trifluoromethyl)phenyl]carboximidoyl}phenol.

Sources

• 1. CN101700997A - Method for synthesizing 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 2. Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography [energetic-materials.org.cn]

Safety & Regulatory Compliance

2,4-Dichloro-6-nitrobenzodifluoride proper disposal procedures

Executive Safety Assessment

Core Directive: The disposal of 2,4-Dichloro-6-nitrobenzodifluoride requires strict adherence to protocols for Polyhalogenated Nitroaromatics . This compound presents a dual-threat profile: the thermal instability of the nitro group and the chemical lability of the benzodifluoride moiety (

-difluoromethyl group).[1]

Critical Warning - The "Hidden" Hazard: Unlike stable trifluoromethyl groups (

), a benzodifluoride group ( ) is susceptible to hydrolysis in the presence of moisture or bases.[1] This reaction generates Hydrofluoric Acid (HF) and the corresponding benzaldehyde.

• Implication: Glass containers are prohibited for long-term waste storage of this specific compound due to potential HF etching and failure.[1]

Chemical Identity & Hazard Profile

To ensure correct waste categorization, we must deconstruct the molecule's reactivity.[2]

Feature	Structural Moiety	Risk Factor	Disposal Implication
Energetic	Nitro Group ( )	Shock/Thermal Sensitivity	Do not concentrate to dryness; do not heat.[1][3] Keep wet with solvent if possible.
Corrosive/Toxic	Benzal Fluoride ( )	Hydrolysis Risk: Generates HF + Aldehyde	Use HDPE containers. Avoid contact with aqueous bases.[1]
Environmental	Aryl Chlorines ( )	Persistent Organic Pollutant	Requires EPA RCRA "Halogenated" waste codes (e.g., D022, U-listed).[1][2]

Disposal Protocol: Step-by-Step

Phase 1: Personal Protective Equipment (PPE)[1][3]

• Gloves: Standard nitrile gloves provide insufficient protection against nitroaromatics. Use Silver Shield (Laminate) or Viton gloves.

• Respiratory: Work strictly within a certified chemical fume hood.

• Skin: Tyvek lab coat or apron to prevent skin absorption (nitro compounds are potent transdermal toxins).

Phase 2: Waste Segregation & Container Selection

CRITICAL: Do not commingle this waste with "General Organic Waste" if that stream contains aqueous layers or bases.

• Select Container: Use High-Density Polyethylene (HDPE) carboys.[1]

  • Why? If moisture enters the container, the

    group may hydrolyze, releasing HF.[1][2] HF dissolves glass (silica), leading to catastrophic container failure.[2] HDPE is resistant to HF.

• Segregation:

  • Incompatible: Strong bases (NaOH, KOH), Amines, Aqueous waste, Reducing agents.[2]

  • Compatible: Dichloromethane (DCM), Chloroform, Toluene.[2]

Phase 3: Operational Disposal Workflow

• Scenario A: Pure Solid/Liquid Reagent

  • Dissolve the material in a compatible non-halogenated solvent (e.g., Toluene) or a halogenated solvent (DCM) to desensitize the nitro group.[2] Never dispose of dry nitro-compounds if avoidable.[1]

  • Transfer to the HDPE Halogenated Waste container.

  • Label immediately.

• Scenario B: Reaction Mixture

  • Quench any reactive reagents (e.g., acid chlorides) carefully.[2]

  • Ensure the pH is neutral to slightly acidic (pH 5-7).[1] High pH accelerates HF generation.

  • Transfer to the HDPE container.

Phase 4: Labeling & RCRA Compliance

Label the container with the following details to ensure the waste contractor incinerates it at the correct temperature (

for fluorinated organics).

• Primary Constituent: "Halogenated Solvents / Nitroaromatics"[1]

• Specific Hazard: "Contains 2,4-Dichloro-6-nitrobenzodifluoride"[1]

• Warning: "Potential HF Generation - DO NOT USE GLASS"[1]

• RCRA Codes: D002 (Corrosive, if hydrolyzing), D003 (Reactive, potential), F001/F002 (if mixed with solvents).[2]

Decision Matrix: Disposal Workflow

The following diagram illustrates the logical flow for assessing and disposing of this compound, ensuring material compatibility.

Figure 1: Decision tree for the safe segregation and packaging of fluorinated nitroaromatic waste, emphasizing container compatibility.[1][2]

Emergency Contingencies

Because this compound can generate HF, standard spill kits are insufficient.[2]

• Skin Contact:

  • Immediate irrigation with water for 15 minutes.[4]

  • Calcium Gluconate Gel: If hydrolysis is suspected (burning sensation), apply Calcium Gluconate gel immediately to bind fluoride ions.[2]

• Spill Cleanup:

  • Do not use standard clay litter (it reacts with HF).

  • Use polypropylene pads or specific HF-neutralizing spill pillows (containing calcium carbonate).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 67967, 2,4-Difluoronitrobenzene (Structural Analog).[2] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Hazardous Waste Identification (40 CFR Part 261). Retrieved from [Link]

• University of California, San Diego (UCSD). Potentially Explosive Chemical: Nitro Compounds Safety Guide.[2] Retrieved from [Link][1]

Sources

• 1. CAS 609-89-2: 2,4-Dichloro-6-nitrophenol | CymitQuimica [cymitquimica.com]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. 2,4-Dichlorobenzotrifluoride | 320-60-5 | TCI AMERICA [tcichemicals.com]
• 4. fishersci.com [fishersci.com]